2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride

• CAS: 1955494-13-9

Core Science & Biosynthesis

physicochemical properties of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride

An In-Depth Technical Guide to the Physicochemical Profiling and Synthetic Methodologies of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine Hydrochloride

Executive Summary

In the rapidly evolving landscape of targeted oncology, Antibody-Drug Conjugates (ADCs) rely on the precise orchestration of monoclonal antibodies, stable linkers, and highly potent cytotoxic payloads. 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride (CAS: 1955494-13-9) has emerged as a critical building block in the synthesis of next-generation, hydrophilic auristatin analogs [1].

Historically, payloads like Monomethyl Auristatin E (MMAE) have exhibited extreme hydrophobicity, leading to ADC aggregation, premature clearance, and narrow therapeutic windows. By replacing the highly lipophilic C-terminal dolaphenine residue of traditional auristatins with a pyrimidine-containing phenethylamine derivative, structural biologists can significantly tune the payload's physicochemical profile [2]. This guide provides a comprehensive analysis of the compound’s properties, a self-validating synthetic protocol, and its mechanistic application in ADC development.

Structural and Physicochemical Profiling

The strategic incorporation of a pyrimidine ring is not arbitrary; it is a calculated bioisosteric replacement designed to lower the partition coefficient (LogP) of the final payload. Nitrogen-containing heterocycles act as potent hydrogen-bond acceptors, enhancing aqueous solubility and reducing the overall hydrophobicity of the ADC complex.

Causality in Salt Selection

The free base of 2-phenyl-1-(pyrimidin-2-yl)ethanamine is prone to oxidative degradation and exhibits poor solid-state handling characteristics. Isolation as the hydrochloride salt serves three fundamental purposes:

• Oxidative Stability: Protonation of the primary amine prevents unwanted side reactions (e.g., carbamate formation with atmospheric CO2 or oxidation).

• Solubility: Enhances solubility in polar aprotic solvents (like DMF or DMSO) used during the subsequent peptide coupling phases of auristatin synthesis.

• Purification: Allows for rigorous purification via crystallization, bypassing the need for extensive chromatographic steps that are difficult to scale.

Physicochemical Parameters

The following table summarizes the core quantitative data for the compound:

Parameter	Value / Description
Chemical Name	2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride
CAS Registry Number	1955494-13-9
Molecular Formula	C12H14ClN3 (Base: C12H13N3)
Molecular Weight	235.71 g/mol (Base: 199.25 g/mol )
Appearance	White to off-white crystalline powder
Solubility	Soluble in Water, Methanol, DMSO
MS (m/z)	200.2 [M+H]+ (Free base) [1]

Synthetic Methodology and Analytical Validation

To utilize this compound in auristatin synthesis, strict stereochemical control is required. The following protocol outlines a robust, self-validating asymmetric synthesis utilizing Ellman’s sulfinamide chemistry.

Step-by-Step Synthesis Protocol

Step 1: Imine Condensation

• Charge a flame-dried flask with pyrimidine-2-carboxaldehyde (1.0 eq) and (R)-2-methylpropane-2-sulfinamide (1.1 eq) in anhydrous THF.

• Add titanium(IV) ethoxide (2.0 eq) dropwise at room temperature. Causality: Ti(OEt)4 acts as both a Lewis acid catalyst and a water scavenger, driving the equilibrium toward the imine without the need for harsh dehydrating conditions.

• Stir for 12 hours, quench with brine, filter through Celite, and concentrate to yield the chiral N-sulfinyl imine.

Step 2: Diastereoselective Nucleophilic Addition

• Cool a solution of the N-sulfinyl imine in anhydrous DCM to -78°C under Argon.

• Slowly add benzylmagnesium chloride (1.5 eq). Causality: The bulky tert-butanesulfinyl group directs the Grignard reagent to attack the Re-face of the imine, establishing the desired stereocenter with high diastereomeric excess (d.e. > 95%).

• Quench with saturated NH4Cl and extract with EtOAc. Purify via flash chromatography to isolate the major diastereomer.

Step 3: Acidic Deprotection and Salt Formation

• Dissolve the purified sulfinamide in anhydrous MeOH.

• Add 4M HCl in dioxane (3.0 eq) at 0°C. Stir for 2 hours.

• Concentrate the solution in vacuo. Triturate the resulting solid with cold diethyl ether to precipitate 2-phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride .

Figure 1: Stereoselective synthesis workflow for 2-Phenyl-1-(pyrimidin-2-yl)ethanamine HCl.

Analytical Validation (Self-Validating Checkpoints)

To ensure the integrity of the synthesized batch, validate against the following established spectral benchmarks [1]:

• LC-MS: Retention time ~0.637 min (10-30% acetonitrile in water with 0.05% TFA); MS m/z 200.2 [M+H]+.

• 1H NMR (400 MHz, Acetonitrile-d3): The pyrimidine protons are highly diagnostic. Look for the doublet at δ 8.75 (J = 5.0 Hz, 2H) corresponding to the meta-protons, and the triplet at δ 7.41 (J = 4.9 Hz, 1H) for the para-proton. The phenyl ring multiplet appears at δ 7.27 (m, 5H).

Application in Drug Development: The Auristatin Connection

Once synthesized, this amine is coupled to the C-terminus of a tetrapeptide precursor (e.g., Val-Dil-Dap-Pro) to form a novel auristatin analog.

Mechanism of Action

The primary target of auristatins is tubulin. By binding to the vinca alkaloid site on β-tubulin, these payloads inhibit microtubule polymerization, arresting the cell cycle in the G2/M phase and inducing apoptosis [3]. The hydrophilic nature of the pyrimidine modification ensures that once the ADC is internalized and the linker is cleaved in the lysosome, the free payload can efficiently reach its cytosolic target without becoming sequestered in lipophilic cellular compartments.

Figure 2: Mechanism of action for ADCs utilizing hydrophilic auristatin payloads.

Handling, Stability, and Storage Protocols

As a hydrochloride salt, the compound exhibits moderate hygroscopicity. To maintain analytical purity and prevent moisture-induced degradation during long-term storage, adhere to the following protocols:

• Storage Conditions: Store at -20°C in a tightly sealed, light-resistant container under an inert atmosphere (Argon or Nitrogen).

• Handling: Equilibrate the container to room temperature in a desiccator before opening to prevent condensation of atmospheric moisture on the cold solid.

• Reconstitution: For biological assays or immediate synthetic use, reconstitute in anhydrous DMSO or DMF. Avoid prolonged storage of the compound in aqueous solutions at basic pH, as the free base will precipitate and is susceptible to oxidation.

References

• WO2016203432A1 - Antibody drug conjugates. Google Patents.

• Investigation of Hydrophilic Auristatin Derivatives for Use in Antibody Drug Conjugates. ResearchGate. Available at:[Link]

• The Evolving Landscape of Antibody–Drug Conjugates: In Depth Analysis of Recent Research Progress. Bioconjugate Chemistry (ACS Publications). Available at:[Link]

An In-Depth Technical Guide to the In Vitro Toxicity Profile of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride

Abstract

This technical guide provides a comprehensive framework for establishing the in vitro toxicity profile of the novel compound, 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride. In the absence of pre-existing public data, this document outlines a scientifically rigorous, tiered testing strategy designed for researchers, scientists, and drug development professionals. The guide details validated, step-by-step protocols for assessing critical toxicological endpoints, including basal cytotoxicity, genotoxicity, and organ-specific toxicity (hepatotoxicity, cardiotoxicity, and nephrotoxicity). By integrating established methodologies with mechanistic insights, this whitepaper serves as a robust blueprint for generating a reliable and comprehensive preclinical safety assessment of this, and similar, novel chemical entities.

Introduction: The Imperative for Early In Vitro Toxicological Assessment

The journey of a novel chemical entity (NCE) from discovery to market is fraught with challenges, with a significant rate of attrition attributed to unforeseen toxicity. Early and comprehensive in vitro toxicity screening is a cornerstone of modern drug development, offering a cost-effective and ethical approach to de-risk promising candidates.[1][2] This guide focuses on constructing a toxicological profile for 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride, a compound with potential therapeutic applications. A tiered in vitro screening approach allows for the early identification of potential liabilities, guiding further development and minimizing the use of animal testing in later stages.[1][2]

The fundamental principle of this guide is to build a toxicological profile from the ground up, starting with broad assessments of cell health and progressing to more specific, mechanistic, and organ-specific assays. This strategy ensures a thorough evaluation while conserving resources. All proposed methodologies are based on internationally recognized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD), to ensure data quality and regulatory relevance.[3][4]

Tier 1: Foundational Cytotoxicity Assessment

The initial evaluation of any NCE involves determining its fundamental impact on cell viability and proliferation. These assays provide a basal level of toxicity and are instrumental in defining the concentration ranges for subsequent, more complex assays.

Rationale for Cell Line Selection

The choice of cell lines is critical for the relevance of in vitro data.[5] A panel of cell lines representing different tissue origins can provide a broader understanding of potential toxicity. For foundational screening, a combination of a rapidly proliferating cancer cell line and a more metabolically relevant cell line is recommended.

• HepG2 (Human Hepatocellular Carcinoma): Widely used in toxicology, HepG2 cells retain some metabolic capabilities, including Phase I and Phase II enzyme activity, which is crucial for identifying metabolism-dependent toxicity.[6][7]

• HEK293 (Human Embryonic Kidney): A robust and easy-to-culture cell line, often used for general cytotoxicity screening.

• A549 (Human Lung Carcinoma): Represents a different organ system and is a common choice in toxicological studies.[8]

Experimental Protocol: XTT Cell Viability Assay

The XTT assay is a colorimetric method that measures the metabolic activity of viable cells, offering a quantitative assessment of cytotoxicity. It is preferred over the MTT assay in some instances as it produces a water-soluble formazan product, simplifying the protocol.

Materials:

• 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride (test compound)

• Selected cell lines (e.g., HepG2, HEK293, A549)

• Complete cell culture medium

• 96-well cell culture plates

• XTT (sodium 3’-[1-(phenylamino)-carbonyl]-3,4-tetrazolium]-bis(4-methoxy-6-nitro)benzenesulfonic acid hydrate) reagent

• Electron-coupling reagent (e.g., PMS - N-methyl dibenzopyrazine methyl sulfate)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere and proliferate for 24 hours.

• Compound Exposure: Prepare a serial dilution of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride in complete culture medium. Remove the old medium from the cells and add the compound dilutions. Include vehicle control (medium with the same solvent concentration as the highest compound concentration) and untreated control wells.

• Incubation: Incubate the plates for 24, 48, and 72 hours to assess time-dependent effects.

• XTT Reagent Preparation: Shortly before the end of the incubation period, prepare the XTT/electron-coupling reagent mixture according to the manufacturer's instructions.

• Reagent Addition: Add the XTT mixture to each well and incubate for 2-4 hours, or until a visible color change is observed in the control wells.

• Data Acquisition: Measure the absorbance of the wells at 450 nm using a microplate reader.

Data Presentation and Interpretation

The results of the XTT assay should be presented as a dose-response curve, plotting cell viability (%) against the logarithm of the compound concentration. The IC50 value (the concentration at which 50% of cell viability is inhibited) should be calculated for each cell line and time point.

Cell Line	Incubation Time (h)	IC50 (µM)
HepG2	24	[Hypothetical Value]
48	[Hypothetical Value]
72	[Hypothetical Value]
HEK293	24	[Hypothetical Value]
48	[Hypothetical Value]
72	[Hypothetical Value]
A549	24	[Hypothetical Value]
48	[Hypothetical Value]
72	[Hypothetical Value]

Caption: Hypothetical IC50 values of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride in different cell lines.

Caption: Workflow for the XTT Cell Viability Assay.

Tier 2: Genotoxicity Assessment

Genotoxicity testing is a critical component of preclinical safety assessment, as it identifies compounds that can cause genetic damage, a potential precursor to carcinogenicity.[9][10] A standard in vitro genotoxicity battery typically includes an assessment of gene mutations in bacteria and chromosomal damage in mammalian cells.[11]

Bacterial Reverse Mutation Test (Ames Test)

The Ames test is a widely used method for identifying compounds that can cause gene mutations.[9] It utilizes several strains of Salmonella typhimurium with pre-existing mutations that render them unable to synthesize a specific amino acid (e.g., histidine). The assay measures the ability of a test compound to cause a reverse mutation, allowing the bacteria to grow on a histidine-deficient medium.

Rationale for Inclusion: The Ames test is a regulatory requirement and a sensitive indicator of mutagenic potential.[9][12] The inclusion of a metabolic activation system (S9 fraction from rat liver) is crucial to detect metabolites that may be mutagenic.

In Vitro Micronucleus Assay

The in vitro micronucleus test detects both clastogenic (chromosome-breaking) and aneugenic (chromosome loss) events.[10][13] Micronuclei are small, extranuclear bodies that form during cell division from chromosome fragments or whole chromosomes that lag behind during anaphase.[14]

Experimental Protocol: In Vitro Micronucleus Assay in Human Peripheral Blood Lymphocytes (HPBLs)

Materials:

• 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride

• Human peripheral blood lymphocytes (HPBLs)

• Culture medium (e.g., RPMI-1640) with supplements

• Phytohemagglutinin (PHA) to stimulate cell division

• Cytochalasin B (to block cytokinesis, leading to binucleated cells)

• Metabolic activation system (S9 fraction), optional

• Hypotonic solution (e.g., KCl)

• Fixative (e.g., methanol:acetic acid)

• Staining solution (e.g., Giemsa or a fluorescent DNA stain)

• Microscope slides

• Microscope with appropriate filters

Procedure:

• Cell Culture Initiation: Isolate HPBLs from healthy donor blood and culture them in the presence of PHA to stimulate proliferation.

• Compound Exposure: After an initial culture period, expose the cells to a range of concentrations of the test compound, with and without S9 metabolic activation, for a defined period (e.g., 3-6 hours). Include positive and negative controls.

• Removal of Compound and Addition of Cytochalasin B: Wash the cells to remove the test compound and continue the culture in fresh medium containing cytochalasin B to accumulate binucleated cells.

• Cell Harvesting: Harvest the cells at a time point that allows for the completion of one cell cycle.

• Slide Preparation: Treat the cells with a hypotonic solution, fix them, and drop them onto microscope slides.

• Staining: Stain the slides with a suitable DNA stain.

• Scoring: Analyze a predetermined number of binucleated cells (e.g., 1000 per concentration) under a microscope for the presence of micronuclei.

Data Presentation and Interpretation: The results are expressed as the frequency of micronucleated binucleated cells. A statistically significant, dose-dependent increase in the frequency of micronucleated cells indicates a positive result.

Concentration (µM)	% Micronucleated Binucleated Cells (without S9)	% Micronucleated Binucleated Cells (with S9)
Vehicle Control	[Hypothetical Value]	[Hypothetical Value]
[Conc. 1]	[Hypothetical Value]	[Hypothetical Value]
[Conc. 2]	[Hypothetical Value]	[Hypothetical Value]
[Conc. 3]	[Hypothetical Value]	[Hypothetical Value]
Positive Control	[Hypothetical Value]	[Hypothetical Value]

Caption: Hypothetical data from an in vitro micronucleus assay.

Caption: A standard two-assay in vitro genotoxicity battery.

Tier 3: Organ-Specific Toxicity Assessment

Should the foundational and genotoxicity screens not reveal significant liabilities, or if the intended therapeutic target resides within a specific organ, a more focused investigation into organ-specific toxicity is warranted.

Hepatotoxicity

The liver is a primary site of drug metabolism and is therefore a common target for drug-induced toxicity.[15] In vitro models are essential for early identification of potential hepatotoxicants.

Rationale for Model Selection: While primary human hepatocytes are considered the gold standard, their availability and short-term viability can be limiting.[15] The HepaRG cell line is a suitable alternative as it can be differentiated into hepatocyte-like cells that express a broader range of metabolic enzymes than HepG2 cells.[6]

Key Hepatotoxicity Endpoints and Assays:

• Mitochondrial Dysfunction: Assessed by measuring changes in mitochondrial membrane potential (e.g., using JC-1 dye) or ATP levels.

• Oxidative Stress: The ratio of reduced to oxidized glutathione (GSH/GSSG) is a sensitive indicator of oxidative stress.[16][17][18]

• Apoptosis: Measurement of caspase-3/7 activity is a common method to detect the induction of apoptosis.[19][20]

Experimental Protocol: Caspase-Glo® 3/7 Assay for Apoptosis

Materials:

• Caspase-Glo® 3/7 Reagent[19][21]

• Differentiated HepaRG cells

• White-walled 96-well plates

• Luminometer

Procedure:

• Cell Culture and Exposure: Seed and differentiate HepaRG cells in white-walled 96-well plates. Expose the cells to a range of concentrations of the test compound for 24 hours.

• Reagent Preparation and Addition: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's protocol.[21] Add the reagent directly to the cell culture wells.

• Incubation: Incubate at room temperature for 1-2 hours to allow for cell lysis and signal generation.[21]

• Data Acquisition: Measure luminescence using a luminometer.

Data Presentation and Interpretation: Results are expressed as fold-change in luminescence relative to the vehicle control. A significant increase in luminescence indicates activation of caspases 3 and 7, and thus, induction of apoptosis.

Concentration (µM)	Fold Change in Luminescence (Caspase-3/7 Activity)
Vehicle Control	1.0
[Conc. 1]	[Hypothetical Value]
[Conc. 2]	[Hypothetical Value]
[Conc. 3]	[Hypothetical Value]
Positive Control	[Hypothetical Value]

Caption: Hypothetical data from a Caspase-Glo® 3/7 assay in HepaRG cells.

Cardiotoxicity

Drug-induced cardiotoxicity is a major reason for drug withdrawal from the market.[22] A key initiating event is the blockade of the hERG (human Ether-à-go-go-Related Gene) potassium channel, which can lead to fatal arrhythmias.[23][24]

Rationale for Assay Selection: The automated patch-clamp assay provides a high-throughput method to assess the inhibitory effect of a compound on the hERG channel expressed in a stable cell line (e.g., HEK293).[23]

Key Cardiotoxicity Endpoints:

• hERG Channel Inhibition: Directly measured using patch-clamp electrophysiology.[25]

• Effects on Cardiomyocyte Beating: Assessed using human induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs).

Nephrotoxicity

The kidneys are vital for filtering waste and metabolizing drugs, making them susceptible to toxicity.[26] In vitro models using renal proximal tubule epithelial cells are valuable for predicting nephrotoxicity.[26][27]

Rationale for Model Selection: Human renal proximal tubule epithelial cells (RPTEC) immortalized with hTERT (RPTEC/TERT1) provide a stable and reproducible model that maintains many of the key functions of native proximal tubule cells.[26]

Key Nephrotoxicity Endpoints:

• Cell Viability: Assessed using assays like XTT.

• Biomarker Release: Measurement of kidney injury biomarkers such as Kidney Injury Molecule-1 (KIM-1) and Neutrophil Gelatinase-Associated Lipocalin (NGAL) in the cell culture supernatant.[27][28]

Caption: Key areas of investigation in organ-specific toxicity.

Conclusion and Future Directions

This technical guide provides a structured and scientifically grounded approach to characterizing the in vitro toxicity profile of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride. By following this tiered strategy, researchers can generate a comprehensive dataset that informs on the compound's potential liabilities regarding general cytotoxicity, genotoxicity, and organ-specific toxicities. The data generated will be crucial for making informed decisions about the continued development of this NCE.

Future work may involve more complex in vitro models, such as 3D cell cultures or organ-on-a-chip systems, to further enhance the physiological relevance of the findings. Mechanistic studies to elucidate the specific pathways involved in any observed toxicity will also be critical for a complete understanding of the compound's safety profile.

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• Sirenko, O., Clements, M., & Crittenden, C. (2019). Development of In Vitro Drug-Induced Cardiotoxicity Assay by Using Three-Dimensional Cardiac Tissues Derived from Human Induced Pluripotent Stem Cells. Assay and drug development technologies, 17(1), 39-52. Available at: [Link]

• Gavamukulya, Y., Abou-Elella, F., & El-Shemy, H. A. (2022). Cell Culture-Based Assessment of Toxicity and Therapeutics of Phytochemical Antioxidants. Antioxidants, 11(2), 346. Available at: [Link]

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• Pfaller, W., & Gstraunthaler, G. (2002). Nephrotoxicity testing in vitro--what we know and what we need to know. Environmental toxicology and pharmacology, 11(3-4), 155-165. Available at: [Link]

• OECD. (n.d.). In vitro assays for developmental neurotoxicity. Retrieved from [Link]

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• Kirkland, D., Reeve, L., Gatehouse, D., & Vanparys, P. (2011). A core in vitro genotoxicity battery comprising the Ames test plus the in vitro micronucleus test is sufficient to detect rodent carcinogens and in vivo genotoxins. Mutation Research/Genetic Toxicology and Environmental Mutagenesis, 721(1), 27-73. Available at: [Link]

• Owen, J. B., & Butterfield, D. A. (2010). Measurement of oxidized/reduced glutathione ratio. In Protein misfolding, aggregation, and conformational diseases (pp. 269-277). Humana Press. Available at: [Link]

• ICH. (n.d.). Safety Guidelines. Retrieved from [Link]

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• Charles River Laboratories. (n.d.). Mammalian Cell In Vitro Micronucleus Assay. Retrieved from [Link]

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• OECD. (2014). Test No. 487: In Vitro Mammalian Cell Micronucleus Test. OECD Guidelines for the Testing of Chemicals, Section 4. Available at: [Link]

• ICCVAM. (2001). ICCVAM Recommendations on In Vitro Methods for Assessing Acute Systemic Toxicity. NIH Publication No. 01-4499. Available at: [Link]

• Lee, W. M. (2017). Advancing hepatotoxicity assessment: current advances and future directions. Hepatology, 65(6), 1785-1796. Available at: [Link]

• Anson, B., & De-Witte, P. (2020). In vitro platforms for de-risking nephrotoxicity during drug development. Drug Target Review. Available at: [Link]

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A Framework for Determining the Binding Affinity of Novel Compounds: A Case Study of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride (PPEH)

Abstract

The discovery and optimization of novel chemical entities are foundational to modern drug development. A critical step in this process is the quantitative characterization of the interaction between a compound and its biological target. This guide provides an in-depth technical framework for determining the binding affinity of a novel compound, using the hypothetical molecule 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride (PPEH) as a case study. Due to the absence of existing literature on PPEH, this document serves as a roadmap for researchers, outlining the logical progression from structural analysis and target hypothesis to the selection and execution of appropriate binding assays. We will delve into the theoretical underpinnings and provide detailed, field-proven protocols for radioligand competition assays and Surface Plasmon Resonance (SPR), two cornerstone techniques in affinity determination. This guide is intended for researchers, scientists, and drug development professionals seeking to establish a robust, self-validating system for characterizing the binding properties of new molecules.

Introduction: The Challenge of a Novel Compound

2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride (PPEH) is a novel small molecule with no currently available data regarding its biological activity or binding affinity. The structure of PPEH, featuring a phenylethylamine backbone and a pyrimidine moiety, suggests potential interactions with several classes of biological targets. The phenylethylamine scaffold is a well-known pharmacophore in ligands for monoamine transporters, such as the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT).[1] The pyrimidine ring is a common feature in molecules designed to interact with kinases and other nucleotide-binding proteins.[2][3]

Given this structural information, a logical first step is to hypothesize a primary biological target to guide our initial investigations. The presence of the phenylethylamine core strongly suggests that the monoamine transporters are a high-priority target class. For the purposes of this guide, we will focus on the Dopamine Transporter (DAT) as our primary hypothetical target for PPEH. This decision allows us to construct a detailed experimental plan to determine the binding affinity of PPEH for DAT, a process that can be adapted for other potential targets.

This guide will provide the necessary theoretical background and practical protocols to:

• Determine the inhibitory potency (IC50) and binding affinity (Ki) of PPEH at the dopamine transporter using a radioligand competition binding assay.

• Characterize the kinetics of the PPEH-DAT interaction, including association (ka) and dissociation (kd) rates, using Surface Plasmon Resonance (SPR).

• Discuss alternative and complementary techniques, such as Isothermal Titration Calorimetry (ITC), for a comprehensive thermodynamic understanding of the binding event.

Foundational Concepts in Binding Affinity

Binding affinity describes the strength of the interaction between a ligand (e.g., PPEH) and its receptor (e.g., DAT).[4] It is a crucial parameter in drug discovery, as it often correlates with the potency of a drug. The equilibrium dissociation constant (Kd) is the most common measure of binding affinity. It represents the concentration of ligand at which 50% of the receptors are occupied at equilibrium. A lower Kd value indicates a higher binding affinity.[5]

The relationship between a ligand (L), a receptor (R), and the ligand-receptor complex (LR) can be described by the law of mass action:

L + R ⇌ LR

The rates of association and dissociation are defined by the rate constants ka and kd, respectively. At equilibrium, the ratio of these rates defines the equilibrium dissociation constant (Kd):

Kd = kd / ka

Experimental Workflow for Affinity Characterization

The process of characterizing the binding affinity of a novel compound like PPEH can be systematically approached. The following workflow provides a logical progression from initial screening to detailed kinetic analysis.

Caption: Overall workflow for characterizing the binding affinity of a novel compound.

Methodology 1: Radioligand Competition Binding Assay

Radioligand binding assays are a sensitive and robust method for determining the affinity of an unlabeled compound by measuring its ability to compete with a radiolabeled ligand for binding to a target receptor.[6][7]

Principle of the Assay

In this assay, a fixed concentration of a radioligand with known high affinity for DAT (e.g., [³H]WIN 35,428) is incubated with a membrane preparation containing DAT. Increasing concentrations of the unlabeled test compound (PPEH) are added, and the displacement of the radioligand is measured. The concentration of PPEH that inhibits 50% of the specific binding of the radioligand is the IC50 value.

Caption: Mechanism of a competitive radioligand binding assay.

Detailed Experimental Protocol

1. Membrane Preparation:

• Use membrane preparations from cell lines stably expressing the human dopamine transporter (e.g., HEK293-hDAT cells) or from brain regions rich in DAT (e.g., rodent striatum).[6]

• Homogenize cells or tissue in ice-cold lysis buffer (e.g., 50 mM Tris-HCl with protease inhibitors).[8]

• Centrifuge the homogenate at low speed to remove nuclei and large debris.

• Pellet the membranes from the supernatant by high-speed centrifugation (e.g., 20,000 x g for 20 minutes at 4°C).[8]

• Wash the membrane pellet by resuspension in fresh buffer and repeat the centrifugation.

• Resuspend the final pellet in assay buffer and determine the protein concentration using a standard method (e.g., BCA assay).

2. Assay Setup:

• The assay is typically performed in a 96-well plate format.[8]

• Prepare serial dilutions of PPEH hydrochloride in the assay buffer.

• Total Binding Wells: Add membrane preparation, assay buffer, and a fixed concentration of radioligand (e.g., [³H]WIN 35,428 at a concentration close to its Kd).

• Non-specific Binding (NSB) Wells: Add membrane preparation, radioligand, and a high concentration of a known DAT inhibitor (e.g., 10 µM GBR-12909) to saturate all specific binding sites.

• Test Compound Wells: Add membrane preparation, radioligand, and each concentration of PPEH.

3. Incubation and Filtration:

• Incubate the plate for a defined period (e.g., 60-90 minutes) at room temperature to reach equilibrium.[8]

• Terminate the reaction by rapid vacuum filtration through glass fiber filters (e.g., GF/B or GF/C) that have been pre-soaked in a solution like polyethyleneimine (PEI) to reduce non-specific binding of the radioligand to the filter.[8]

• Wash the filters rapidly with ice-cold wash buffer to remove unbound radioligand.

4. Counting and Data Analysis:

• Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity (in counts per minute, CPM) using a scintillation counter.

• Calculate Specific Binding: Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

• Plot the percentage of specific binding against the log concentration of PPEH.

• Fit the data to a sigmoidal dose-response curve (variable slope) using non-linear regression software (e.g., GraphPad Prism) to determine the IC50 value.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.[9]

Hypothetical Data Presentation

Table 1: Hypothetical Radioligand Competition Binding Data for PPEH at DAT

Parameter	Value
Radioligand	[³H]WIN 35,428
Radioligand Concentration ([L])	1.5 nM
Radioligand Kd	1.2 nM
Determined IC50 for PPEH	125 nM
Calculated Ki for PPEH	55.6 nM

Methodology 2: Surface Plasmon Resonance (SPR)

SPR is a label-free optical technique that allows for the real-time monitoring of molecular interactions.[10] It is an invaluable tool for determining the kinetics of binding (ka and kd) in addition to the equilibrium affinity (KD).[11]

Principle of the Assay

In a typical SPR experiment for a small molecule like PPEH, the larger binding partner (DAT) is immobilized on a sensor chip surface.[10] A solution containing the small molecule (the analyte) is flowed over the surface. Binding of the analyte to the immobilized protein causes a change in the refractive index at the surface, which is detected as a change in the SPR signal (measured in Resonance Units, RU). The rate of signal increase during the association phase and the rate of signal decrease during the dissociation phase are used to calculate ka and kd, respectively.

Detailed Experimental Protocol

1. Protein Immobilization:

• Purified, functional DAT is required. This is a significant technical challenge, often requiring detergent solubilization and reconstitution.

• The protein is typically immobilized on a sensor chip (e.g., a CM5 chip) via amine coupling or using a capture-based method (e.g., His-tag capture).[12] The goal is to achieve a stable and active surface.

2. Assay Setup:

• The experiment is performed in an SPR instrument (e.g., a Biacore system).

• Running buffer (e.g., HBS-EP+) is continuously flowed over the sensor surface to establish a stable baseline.

• Prepare a series of concentrations of PPEH in the running buffer. It is crucial to ensure PPEH is soluble in the aqueous buffer; a small amount of a co-solvent like DMSO may be necessary.[13]

3. Binding Measurement (Association/Dissociation Cycle):

• Association: Inject a specific concentration of PPEH over the sensor surface for a defined period (e.g., 120 seconds). The SPR signal will increase as PPEH binds to the immobilized DAT.

• Dissociation: Switch back to flowing only the running buffer over the surface. The SPR signal will decrease as PPEH dissociates from DAT.

• Regeneration: Inject a regeneration solution (e.g., a low pH buffer or high salt concentration) to remove any remaining bound analyte and prepare the surface for the next cycle. This step requires careful optimization to ensure it doesn't denature the immobilized protein.[12]

• Repeat this cycle for each concentration of PPEH, including a buffer-only (zero concentration) injection for double referencing.

4. Data Analysis:

• The resulting sensorgrams (plots of RU vs. time) are processed to correct for bulk refractive index changes and non-specific binding.

• The association and dissociation curves are globally fitted to a suitable binding model (e.g., a 1:1 Langmuir model) using the instrument's analysis software.

• This fitting process yields the association rate constant (ka, units M⁻¹s⁻¹) and the dissociation rate constant (kd, units s⁻¹).

• The equilibrium dissociation constant (KD) is then calculated as KD = kd / ka .

Hypothetical Data Presentation

Table 2: Hypothetical SPR Kinetic Data for PPEH Binding to DAT

Parameter	Value	Unit
Association Rate (ka)	2.1 x 10⁵	M⁻¹s⁻¹
Dissociation Rate (kd)	1.5 x 10⁻²	s⁻¹
Equilibrium Constant (KD)	71.4	nM

Complementary Techniques: Isothermal Titration Calorimetry (ITC)

ITC is considered a gold-standard technique for characterizing binding interactions as it directly measures the heat released or absorbed during a binding event.[14][15] This allows for the determination of not only the binding affinity (KD) but also the stoichiometry (n) and the thermodynamic parameters of the interaction, including the change in enthalpy (ΔH) and entropy (ΔS).[16]

In an ITC experiment, a solution of the ligand (PPEH) is titrated into a sample cell containing the target protein (DAT). The heat change upon each injection is measured.[16] Plotting the heat change against the molar ratio of ligand to protein yields a binding isotherm, which can be fitted to a binding model to derive the thermodynamic parameters.[15] While technically demanding due to the requirement for large quantities of pure, soluble protein, ITC provides a complete thermodynamic profile of the binding interaction, offering deeper insights into the driving forces of the molecular recognition event.[17]

Conclusion and Future Directions

This guide has outlined a comprehensive and technically grounded strategy for determining the binding affinity of a novel compound, 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride (PPEH), for its hypothesized target, the dopamine transporter. By employing a phased approach that begins with robust and sensitive radioligand competition assays and progresses to detailed kinetic analysis with Surface Plasmon Resonance, researchers can build a complete and reliable binding profile.

The hypothetical data presented for PPEH (Ki ≈ 56 nM, KD ≈ 71 nM) suggest a compound with moderate to high affinity for the dopamine transporter. The next logical steps in the characterization of PPEH would be to:

• Assess Selectivity: Perform binding assays against other monoamine transporters (SERT, NET) and a panel of other receptors and enzymes to determine the selectivity profile of PPEH.

• Functional Assays: Move from binding to function by conducting neurotransmitter uptake inhibition assays to determine if PPEH acts as an inhibitor or a substrate of DAT.

• In Vivo Studies: If the in vitro profile is promising, proceed to in vivo models to assess pharmacokinetic properties and potential therapeutic effects.

By following a structured, hypothesis-driven experimental plan grounded in established methodologies, the complex task of characterizing a novel chemical entity can be navigated with scientific rigor and efficiency, paving the way for the development of new therapeutic agents.

References

• Reaction Biology. ITC Assay Service for Drug Discovery. [Link]

• Velazquez-Campoy, A., & Freire, E. (2006). Isothermal titration calorimetry in drug discovery. PubMed. [Link]

• Pramanik, S., & Ghomi, M. (2017). Isothermal Titration Calorimetry: Principles and Applications. ResearchGate. [Link]

• TA Instruments. (2025). Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research. [Link]

• Zhang, Y., & Ye, L. (2021). Characterization of Small Molecule-Protein Interactions Using SPR Method. PubMed. [Link]

• Kim, J. H., et al. (2021). Surface Plasmon Resonance Assay for Identification of Small Molecules Capable of Inhibiting Aβ Aggregation. ACS Publications. [Link]

• Day, Y. S. N., et al. (2005). A surface plasmon resonance-based assay for small molecule inhibitors of human cyclophilin A. PMC. [Link]

• Bio-Rad. Large and Small Molecule Screening by SPR. [Link]

• Reichert Technologies. (2024). Protein-Small Molecule Biomolecular Interactions – a Retrospective. [Link]

• Leysen, D., et al. (2012). Concentration of receptor and ligand revisited in a modified receptor binding protocol for high-affinity radioligands: [3H]spiperone binding to D2 and D3 dopamine receptors. PMC. [Link]

• Gifford Bioscience. Data Sheet Radioligand Binding Assay Protocol. [Link]

• Sørensen, L., et al. (2018). Classical Radioligand Uptake and Binding Methods in Transporter Research: An Emphasis on the Monoamine Neurotransmitter Transporters. Springer Nature Experiments. [Link]

• Cai, Z., & Chen, X. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics Reports. [Link]

• Zhang, Y., et al. (2018). Design, synthesis and biological evaluation of novel 2-phenyl pyrimidine derivatives as potent Bruton's tyrosine kinase (BTK) inhibitors. PMC. [Link]

• Fătă, A. M., et al. (2023). Binding Affinity Determination in Drug Design: Insights from Lock and Key, Induced Fit, Conformational Selection, and Inhibitor Trapping Models. PMC. [Link]

• Yardley, J. P., et al. (1990). 2-Phenyl-2-(1-hydroxycycloalkyl)ethylamine derivatives: synthesis and antidepressant activity. PubMed. [Link]

• Abdel-Maksoud, M. S., et al. (2022). An overview on synthesis and biological activity of pyrimidines. World Journal of Advanced Research and Reviews. [Link]

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• 4. Binding Affinity Determination in Drug Design: Insights from Lock and Key, Induced Fit, Conformational Selection, and Inhibitor Trapping Models - PMC [pmc.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Application Note: Scalable Synthesis of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine Hydrochloride

Target Audience: Researchers, medicinal chemists, and drug development professionals. Document Type: Technical Protocol & Mechanistic Guide

Introduction and Strategic Context

The compound 2-phenyl-1-(pyrimidin-2-yl)ethanamine is a highly valuable building block in modern medicinal chemistry, most notably utilized in the synthesis of auristatin analogs and advanced Antibody-Drug Conjugates (ADCs) targeted at cancer therapies [1].

Synthesizing alpha-heteroaryl primary amines can be challenging due to the electron-deficient nature of the pyrimidine ring, which is prone to unwanted nucleophilic attacks. To bypass complex multi-step protections, we employ a highly efficient, one-pot tandem Grignard addition-reduction strategy. By reacting 2-cyanopyrimidine with benzylmagnesium chloride followed by immediate in situ reduction, we isolate the target amine rapidly. Conversion to the hydrochloride salt ensures long-term stability, prevents atmospheric degradation (oxidation/carboxylation), and provides a highly crystalline material suitable for downstream peptide coupling.

Mechanistic Insights & Experimental Design (E-E-A-T)

As a Senior Application Scientist, it is critical to understand why specific reagents and conditions are selected to ensure a self-validating and reproducible protocol:

• Solvent Selection (Toluene over pure THF): While Grignard reagents are typically supplied in THF or diethyl ether, conducting the primary addition in a non-polar solvent like toluene at 0 °C is a deliberate choice. The pyrimidine ring is highly electrophilic. Toluene attenuates the reactivity of the Grignard reagent, directing the nucleophilic attack strictly to the nitrile carbon and preventing unwanted ring-addition byproducts [1].

• Tandem In Situ Reduction: The addition of the Grignard reagent to the nitrile yields a transient N -magnesioimine intermediate. Isolating imines is notoriously difficult due to their hydrolytic instability. By directly adding 2-butanol and sodium borohydride ( NaBH4​ ) to the reaction vessel, the 2-butanol acts as a mild proton source to form the imine in situ, which is immediately trapped and reduced by NaBH4​ to the stable primary amine.

• Hydrochloride Salt Formation: Free base amines containing pyrimidine rings can be viscous oils that are difficult to purify and store. Precipitation using anhydrous HCl in dioxane yields a highly pure, crystalline hydrochloride salt, bypassing the need for exhaustive chromatographic purification.

Synthetic Workflow Visualization

Workflow for the one-pot synthesis and salt formation of the target pyrimidine ethanamine.

Step-by-Step Experimental Protocol

Phase 1: Grignard Addition

• Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar, argon inlet, and rubber septum.

• Charge: Dissolve 2-cyanopyrimidine (210 mg, 2.00 mmol) in anhydrous toluene (10 mL) under an argon atmosphere [1].

• Cooling: Submerge the reaction flask in an ice-water bath and allow the solution to cool to 0 °C for 15 minutes.

• Addition: Using a syringe pump, add benzylmagnesium chloride (1.2 mL, 2.4 mmol, 2.0 M solution in THF) dropwise over 15 minutes to prevent localized heating.

• Reaction: Maintain the reaction at 0 °C and stir vigorously for 1 hour. A color change and slight turbidity may be observed, indicating the formation of the N -magnesioimine intermediate.

Phase 2: In Situ Imine Reduction

• Protonation: While maintaining the temperature at 0 °C, carefully add anhydrous 2-butanol (10 mL) dropwise to the reaction mixture. Caution: Mild effervescence may occur as unreacted Grignard reagent is quenched.

• Reduction: Immediately add sodium borohydride ( NaBH4​ , 106 mg, 2.80 mmol) in one portion [1].

• Maturation: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2 hours. Reaction completion can be monitored by LC-MS (consumption of the intermediate mass).

Phase 3: Workup and Hydrochloride Salt Formation

• Quenching: Quench the reaction by slowly adding saturated aqueous NH4​Cl (15 mL). Stir for 10 minutes.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate ( 3×20 mL).

• Washing & Drying: Wash the combined organic layers with brine (20 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield the crude free base.

• Salt Formation: Dissolve the crude free base in a minimal amount of anhydrous diethyl ether or dichloromethane (5 mL). Place in an ice bath and add 4M HCl in dioxane (1.0 mL, 4.0 mmol) dropwise.

• Isolation: Stir for 30 minutes at 0 °C. Filter the resulting white precipitate, wash with cold diethyl ether, and dry under high vacuum to afford 2-phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride.

Analytical Characterization Data

The following table summarizes the expected quantitative analytical data for the synthesized compound to aid in quality control and validation [1].

Analytical Method	Expected Result / Parameter	Interpretation
Mass Spectrometry (ESI-MS)	m/z 200.2 [M+H]+	Confirms the molecular weight of the free base ( C12​H13​N3​ ).
HPLC Retention Time	~0.637 min	Based on a standard 10-30% Acetonitrile/ H2​O (0.05% TFA) gradient.
1 H NMR (400 MHz, CD3​CN )	δ 8.75 (d, J=5.0 Hz, 2H)	Confirms the two equivalent aromatic protons on the pyrimidine ring.
1 H NMR (400 MHz, CD3​CN )	δ 7.41 (t, J=4.9 Hz, 1H)	Confirms the para-proton of the pyrimidine ring.
1 H NMR (400 MHz, CD3​CN )	δ 7.27 (m, 5H)	Confirms the presence of the benzyl aromatic ring.
Physical State	White to off-white crystalline solid	Indicates successful conversion to the hydrochloride salt.

References

• Abrams, T., Cohen, S., D'Alessio, J. A., Damiano, J., et al. (2016). Antibody drug conjugates (Patent No. WO2016203432A1). World Intellectual Property Organization.

Application Note: RP-HPLC Method Development and Validation for 2-Phenyl-1-(pyrimidin-2-yl)ethanamine Hydrochloride

Introduction & Context

2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride is a highly specialized pharmaceutical intermediate. It is prominently utilized as a building block in the synthesis of complex targeted therapeutics, such as auristatin analogs for Antibody-Drug Conjugates (ADCs)[1]. Ensuring the absolute purity of this intermediate is critical; trace impurities or unreacted starting materials can propagate through subsequent synthetic steps, ultimately compromising the efficacy, safety, and yield of the final Active Pharmaceutical Ingredient (API).

Chromatographically, this compound presents a distinct challenge. The molecule features both a primary amine and a basic pyrimidine ring. In standard Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), basic nitrogenous compounds are notorious for exhibiting severe peak tailing and poor recovery[2]. This phenomenon occurs due to secondary cation-exchange interactions between the protonated amine groups of the analyte and ionized residual silanols on the silica-based stationary phase.

Physicochemical Profiling & Method Rationale

To design a self-validating and robust method, we must first analyze the analyte's physicochemical properties to dictate our chromatographic parameters.

Table 1: Physicochemical Properties of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine HCl

Property	Value / Characteristic	Chromatographic Implication
Molecular Formula	C12H13N3 • HCl	Requires separation from structurally similar synthetic byproducts.
Molecular Weight	235.71 g/mol (Salt)	Elutes well within standard RP-HPLC mass ranges.
pKa (Estimated)	Amine: ~9.5, Pyrimidine: ~1.3	Highly ionized at neutral pH; requires strict pH control.
LogP (Estimated)	~1.5 - 2.0 (Free base)	Moderate hydrophobicity; suitable for C18 stationary phases.
UV Maxima	~210 nm, ~254 nm	254 nm provides high specificity for the pyrimidine/phenyl rings.

Causality in Method Design (Expertise & Experience): Because the primary amine has a high pKa (~9.5), operating at a neutral pH would leave the molecule protonated while the residual silanols on the column (pKa ~3.5-4.5) are ionized, leading to catastrophic peak tailing.

We employ a low-pH strategy (pH ~2.0) using 0.1% Trifluoroacetic acid (TFA). At this pH, two critical mechanisms occur:

• Silanol Suppression: Residual silanols are fully protonated (neutralized), shutting down secondary cation-exchange interactions.

• Ion-Pairing: The TFA anion ( CF3​COO− ) acts as an ion-pairing agent, forming a neutral, hydrophobic complex with the protonated amine. This increases its retention on the C18 column and ensures excellent peak symmetry.

Fig 1. Mechanism of TFA in suppressing silanol interactions and improving peak symmetry.

Experimental Protocol

Reagents and Materials

• Analyte: 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride (Reference Standard).

• Solvents: HPLC-grade Acetonitrile (MeCN), Milli-Q Water (18.2 MΩ·cm).

• Modifiers: HPLC-grade Trifluoroacetic acid (TFA).

Chromatographic Conditions

To ensure a self-validating system, the method utilizes an end-capped, sterically protected C18 column which provides an additional layer of defense against silanol activity.

Table 2: Optimized HPLC Parameters

Parameter	Specification
Column	Waters XBridge C18 (150 mm × 4.6 mm, 3.5 µm) or equivalent
Mobile Phase A	0.1% TFA in Water (v/v)
Mobile Phase B	0.1% TFA in Acetonitrile (v/v)
Flow Rate	1.0 mL/min
Column Temperature	30°C ± 2°C (Stabilizes retention times)
Injection Volume	10 µL
Detection Wavelength	254 nm (Primary), 210 nm (Secondary)
Needle Wash	50:50 Water:Acetonitrile (Prevents carryover)

Gradient Program

A gradient elution is selected over an isocratic hold to ensure the elution of highly retained, late-eluting synthetic impurities (e.g., unreacted starting materials or dimers) while maintaining sharp peak shapes for early eluters.

Table 3: Gradient Elution Profile

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve
0.0	95	5	Initial
2.0	95	5	Isocratic hold (Focuses analyte band)
12.0	40	60	Linear ramp (Elutes analyte and impurities)
15.0	10	90	Column wash
17.0	10	90	Hold wash
17.1	95	5	Return to initial
22.0	95	5	Re-equilibration

Sample Preparation

• Diluent: 80:20 Water:Acetonitrile. (Using a higher aqueous ratio than the starting gradient prevents solvent-mismatch peak distortion).

• Standard Solution: Accurately weigh 10.0 mg of the reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with diluent (1.0 mg/mL).

• System Suitability Solution: Spike the standard solution with known synthetic impurities at 0.5% w/w to verify resolution ( Rs​>2.0 ).

Validation Protocol (ICH Q2(R2) Compliance)

To establish trustworthiness and regulatory compliance, the method must be validated according to the ICH Q2(R2) guidelines for analytical procedures[3],[4].

Fig 2. Analytical procedure lifecycle from development to routine QC testing.

System Suitability Testing (SST)

Before any validation parameter is assessed, the system must self-validate to ensure the equipment and chemistry are performing adequately.

• Tailing Factor ( Tf​ ): Must be ≤1.5 for the main peak.

• Theoretical Plates ( N ): Must be ≥5000 .

• %RSD of Area: ≤1.0% for 5 replicate injections of the standard.

Validation Parameters

• Specificity: Inject a blank (diluent) to ensure no interfering peaks elute at the retention time of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine. Perform forced degradation (acid, base, peroxide, heat, UV) to ensure the main peak is spectrally pure (Peak Purity Angle < Purity Threshold via PDA detector) and resolved from degradants[3].

• Linearity & Range: Prepare solutions at 25%, 50%, 75%, 100%, 125%, and 150% of the target concentration (1.0 mg/mL). The correlation coefficient ( R2 ) must be ≥0.999 [4].

• Accuracy: Perform recovery studies by spiking known amounts of the analyte into a synthetic matrix at 50%, 100%, and 150% levels. Recovery must fall within 98.0% - 102.0%.

• Precision (Repeatability & Intermediate Precision): Six independent sample preparations analyzed on the same day by the same analyst (%RSD ≤2.0% ), and repeated on a different day by a different analyst using a different HPLC system[4].

• Robustness: Deliberately vary flow rate ( ±0.1 mL/min), column temperature ( ±5 °C), and mobile phase organic composition ( ±2% ). The system suitability criteria must remain satisfied under all varied conditions[3].

Conclusion

The developed RP-HPLC method leverages ion-pairing chromatography to overcome the inherent peak tailing associated with basic pyrimidine-ethanamine derivatives. By utilizing 0.1% TFA and a sterically protected C18 column, the method achieves excellent peak symmetry and resolution. Strict adherence to ICH Q2(R2) validation guidelines ensures the method is robust, reliable, and entirely fit for the quality control of this critical ADC intermediate.

References

• [3] Title: ICH Q2 (R2) Validation of Analytical Procedures Source: MasterControl URL: [Link]

• [4] Title: Validation of Analytical Procedures Q2(R2) Source: International Council for Harmonisation (ICH) URL:[Link]

• [1] Title: WO2016203432A1 - Antibody drug conjugates Source: Google Patents URL:

Sources

• 1. WO2016203432A1 - Antibody drug conjugates - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mastercontrol.com [mastercontrol.com]
• 4. database.ich.org [database.ich.org]

Application Note: Structural Elucidation of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride using ¹H and ¹³C NMR Spectroscopy

Abstract

This application note provides a detailed guide for the analysis of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride using ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. As a compound of interest in medicinal chemistry and drug development, unambiguous structural confirmation is paramount. This document outlines the necessary protocols for sample preparation, data acquisition, and in-depth spectral analysis. Predicted ¹H and ¹³C NMR data are presented, with a thorough explanation of chemical shifts, multiplicity patterns, and coupling constants based on established principles of NMR spectroscopy. This guide is intended for researchers, scientists, and drug development professionals requiring robust analytical methods for the characterization of heterocyclic compounds.

Introduction

2-Phenyl-1-(pyrimidin-2-yl)ethanamine is a heterocyclic compound featuring a pyrimidine ring, a phenyl group, and a chiral ethanamine backbone. Such molecules are of significant interest in pharmaceutical research due to the diverse biological activities associated with the pyrimidine scaffold.[1] Accurate and comprehensive structural characterization is a critical step in the drug discovery and development pipeline, ensuring the identity and purity of the synthesized compound.

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled technique for the detailed structural elucidation of organic molecules in solution.[1] It provides precise information about the chemical environment of each nucleus, their connectivity, and spatial relationships. This application note details the analysis of the hydrochloride salt of the title compound, considering the influence of protonation on the spectral features of the amine and pyrimidine moieties.

Predicted NMR Spectral Data Analysis

The following sections provide a detailed prediction and interpretation of the ¹H and ¹³C NMR spectra of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride. The analysis is based on the known chemical shift ranges of the constituent functional groups and the electronic effects of the substituents.

Molecular Structure and Atom Numbering

For clarity in the spectral assignment, the atoms of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride are numbered as shown in the diagram below.

Caption: Structure of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride with atom numbering.

¹H NMR Spectrum Analysis (Predicted)

The predicted ¹H NMR spectrum in DMSO-d₆ is expected to show distinct signals for the pyrimidine, phenyl, and ethanamine protons. DMSO-d₆ is chosen as the solvent due to its ability to dissolve the hydrochloride salt and to allow for the observation of exchangeable protons (NH₃⁺).[2]

Table 1: Predicted ¹H NMR Data for 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride in DMSO-d₆.

Protons	Predicted Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Integration
H5	~7.40	t	J = 4.8	1H
H4, H6	~8.80	d	J = 4.8	2H
H11, H15	~7.25-7.35	m	-	2H
H12, H14	~7.25-7.35	m	-	2H
H13	~7.20-7.30	m	-	1H
H7	~4.50	t	J = 7.5	1H
H8a, H8b	~3.40	d	J = 7.5	2H
NH₃⁺	~8.5-9.5	br s	-	3H

• Pyrimidine Protons (H4, H5, H6): The pyrimidine ring protons are expected to be significantly deshielded. H4 and H6 are chemically equivalent and will appear as a doublet due to coupling with H5.[1] H5 will appear as a triplet due to coupling with the two equivalent protons at H4 and H6. Protonation of one of the pyrimidine nitrogens by the acidic medium could further deshield these protons.[3]

• Phenyl Protons (H11-H15): The five protons of the phenyl ring will resonate in the aromatic region, typically between 7.20 and 7.35 ppm. Due to free rotation around the C8-C10 bond, they may appear as a complex multiplet.[4]

• Ethanamine Protons (H7, H8): The methine proton (H7) is adjacent to both the pyrimidine ring and the protonated amine, leading to a downfield shift to around 4.50 ppm. It will appear as a triplet due to coupling with the two diastereotopic methylene protons (H8). The methylene protons (H8a, H8b) are adjacent to the phenyl ring and coupled to H7, and are expected to resonate around 3.40 ppm as a doublet.[5]

• Ammonium Protons (NH₃⁺): In a non-exchanging solvent like DMSO-d₆, the three protons of the ammonium group are expected to appear as a broad singlet at a downfield chemical shift (8.5-9.5 ppm) due to the positive charge on the nitrogen.[6] The broadness is a result of quadrupolar relaxation and potential slow exchange with any trace water.

¹³C NMR Spectrum Analysis (Predicted)

The proton-decoupled ¹³C NMR spectrum will provide information on the carbon framework of the molecule.

Table 2: Predicted ¹³C NMR Data for 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride in DMSO-d₆.

Carbon	Predicted Chemical Shift (δ) ppm
C2	~165
C4, C6	~158
C5	~120
C10	~138
C11, C15	~129
C12, C14	~128
C13	~127
C7	~55
C8	~42

• Pyrimidine Carbons (C2, C4, C6, C5): The carbons of the pyrimidine ring are expected at characteristic downfield positions. C2, being attached to two nitrogen atoms and the ethanamine group, will be the most deshielded. C4 and C6 will be equivalent and also significantly deshielded. C5 will appear at a more upfield position compared to the other ring carbons.[1]

• Phenyl Carbons (C10-C15): The phenyl carbons will resonate in the aromatic region (127-138 ppm). The ipso-carbon (C10) will be at the lower field end of this range. The other phenyl carbons will have similar chemical shifts, with potential for some signal overlap.

• Ethanamine Carbons (C7, C8): The methine carbon (C7) attached to the pyrimidine ring and the nitrogen will be found around 55 ppm. The methylene carbon (C8) adjacent to the phenyl ring will be at a more upfield position, around 42 ppm.

Experimental Protocols

Sample Preparation

• Solvent Selection: Use high-purity deuterated dimethyl sulfoxide (DMSO-d₆). This solvent is recommended for its ability to dissolve amine hydrochloride salts and for minimizing the exchange of the NH₃⁺ protons.[2][7]

• Sample Concentration: For ¹H NMR, dissolve 5-10 mg of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride in approximately 0.6-0.7 mL of DMSO-d₆. For ¹³C NMR, a more concentrated sample of 20-50 mg in the same volume of solvent is recommended to obtain a good signal-to-noise ratio in a reasonable time.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm for both ¹H and ¹³C).[8][9][10][11] Alternatively, the residual solvent peak of DMSO-d₅ at δ ≈ 2.50 ppm for ¹H and δ ≈ 39.52 ppm for ¹³C can be used as a secondary reference.[7][12]

• Sample Handling: Ensure the sample is fully dissolved by gentle vortexing or sonication. Filter the solution through a small plug of glass wool in a Pasteur pipette into a clean, dry 5 mm NMR tube to remove any particulate matter.

NMR Data Acquisition

The following parameters are recommended for a 400 MHz NMR spectrometer. These may need to be adjusted based on the specific instrument and sample concentration.

¹H NMR Acquisition Parameters:

• Pulse Program: Standard single-pulse experiment (e.g., 'zg30').

• Spectral Width (SW): 12-16 ppm.

• Number of Scans (NS): 16-64 scans.

• Relaxation Delay (D1): 1-2 seconds.

• Acquisition Time (AQ): 2-4 seconds.

• Temperature: 298 K.

¹³C NMR Acquisition Parameters:

• Pulse Program: Proton-decoupled single-pulse experiment (e.g., 'zgpg30').

• Spectral Width (SW): 200-220 ppm.

• Number of Scans (NS): 1024-4096 scans (or more, depending on concentration).

• Relaxation Delay (D1): 2 seconds.

• Acquisition Time (AQ): 1-2 seconds.

• Temperature: 298 K.

Data Processing and Analysis

• Fourier Transform: Apply an exponential window function (line broadening of 0.3 Hz for ¹H, 1-2 Hz for ¹³C) to the Free Induction Decay (FID) followed by a Fourier transform.

• Phasing and Baseline Correction: Manually phase the spectrum to obtain pure absorption peaks. Apply an automatic baseline correction.

• Referencing: Calibrate the chemical shift axis to the TMS signal at 0.00 ppm or the residual DMSO-d₅ peak.

• Integration and Peak Picking: For the ¹H spectrum, integrate all signals to determine the relative proton ratios. For both ¹H and ¹³C spectra, pick all significant peaks and report their chemical shifts.

• 2D NMR (Optional): To further confirm assignments, 2D NMR experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be performed. COSY will show correlations between coupled protons (e.g., H4/H6 with H5, and H7 with H8), while HSQC will correlate each proton to its directly attached carbon, confirming the C-H connectivities.

Workflow Diagrams

Caption: Experimental workflow for NMR analysis.

Caption: Logical workflow for spectral data interpretation.

Conclusion

This application note provides a comprehensive framework for the ¹H and ¹³C NMR analysis of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride. By following the detailed protocols for sample preparation and data acquisition, and utilizing the provided spectral predictions and interpretation guide, researchers can confidently confirm the structure of this and similar heterocyclic compounds. The presented methodology ensures the generation of high-quality, reproducible NMR data, which is essential for the stringent requirements of drug discovery and development.

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Application Notes &amp; Protocols: 2-Phenyl-1-(pyrimidin-2-yl)ethanamine Hydrochloride as a Versatile Synthetic Building Block

Introduction: Unlocking the Potential of a Privileged Scaffold

In the landscape of medicinal chemistry and materials science, the strategic selection of molecular building blocks is paramount to the successful synthesis of novel, functional molecules. 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride presents itself as a highly valuable and versatile scaffold. Its structure uniquely combines three key pharmacophoric elements: a lipophilic phenyl group, a hydrogen-bond accepting and aromatic pyrimidine ring, and a reactive primary amine handle. The pyrimidine core is a well-established "privileged structure" in drug discovery, appearing in a multitude of therapeutic agents due to its diverse biological activities.[1][2] Similarly, the 2-phenethylamine motif is a cornerstone of many neuroactive compounds and natural products.[3]

This guide provides an in-depth exploration of the synthetic utility of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride. We will move beyond simple reaction lists to explain the underlying principles and provide detailed, field-tested protocols for its application in two of the most fundamental transformations in modern organic synthesis: N-Acylation and Reductive Amination . These protocols are designed to be self-validating, offering researchers a reliable starting point for creating diverse libraries of novel compounds for drug development and beyond.

Core Reactivity and Synthetic Strategy

The synthetic utility of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine is primarily dictated by its primary amine functionality. As a hydrochloride salt, the amine is protonated and non-nucleophilic. Therefore, the first step in most transformations involves the in situ or prior liberation of the free amine using a suitable base. Once liberated, this primary amine is a potent nucleophile, enabling a wide array of bond-forming reactions.

N-Acylation: The Gateway to Amides

The formation of an amide bond is arguably one of the most important reactions in medicinal chemistry, with approximately 25% of all pharmaceuticals containing at least one amide linkage.[4] The primary amine of our title compound is an excellent substrate for N-acylation, allowing for its conjugation with a vast array of carboxylic acids, acyl chlorides, and anhydrides. This reaction introduces a new substituent via a stable amide linker, profoundly influencing the molecule's steric and electronic properties, as well as its solubility and potential for new intermolecular interactions.

Caption: Workflow for N-Acylation of the title compound.

Reductive Amination: Forging Key C-N Bonds

Reductive amination is a cornerstone of amine synthesis, providing a highly controlled and efficient method to form carbon-nitrogen bonds while avoiding the over-alkylation issues common with direct alkylation methods.[5] This one-pot reaction involves the initial formation of an imine or iminium ion between the amine and a carbonyl compound (aldehyde or ketone), which is then immediately reduced in situ to the corresponding secondary or tertiary amine. This strategy is exceptionally powerful for scaffold hopping and library generation, allowing for the direct coupling of the building block to a diverse range of carbonyl-containing fragments.

Caption: One-pot workflow for Reductive Amination.

Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

Protocol 1: Synthesis of N-[1-(Pyrimidin-2-yl)-2-phenylethyl]acetamide via N-Acylation

This protocol details a standard N-acylation using acetic anhydride. The methodology can be readily adapted for other acylating agents like acyl chlorides or for carboxylic acids using peptide coupling reagents (e.g., HATU, EDC).

Materials & Reagents:

• 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride (1.0 eq)

• Triethylamine (Et₃N) (2.2 eq)

• Acetic Anhydride ((Ac)₂O) (1.2 eq)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Step-by-Step Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride (1.0 eq).

• Dissolution & Basification: Add anhydrous dichloromethane (DCM) to the flask to achieve a concentration of approximately 0.1 M. Stir the resulting suspension at room temperature. Add triethylamine (2.2 eq) dropwise. Stir for 15-20 minutes.

  • Scientist's Note: The hydrochloride salt is often sparingly soluble. Adding the base deprotonates the ammonium salt to the free amine, which is typically more soluble in DCM. Two equivalents of base are used to both neutralize the HCl salt and to act as an acid scavenger for the HCl generated during the acylation reaction if an acyl chloride were used. Here, it scavenges the acetic acid byproduct.

• Acylation: Cool the reaction mixture to 0 °C in an ice bath. Slowly add acetic anhydride (1.2 eq) dropwise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amine spot is consumed (typically 1-3 hours).

• Workup - Quenching: Once the reaction is complete, quench by slowly adding saturated aqueous NaHCO₃ solution to the flask and stir for 10 minutes.

• Workup - Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with DCM.

• Workup - Washing: Combine the organic layers and wash sequentially with water and then brine.

  • Rationale: Washing with water removes water-soluble impurities and salts. The final brine wash helps to remove residual water from the organic layer before drying.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel (a typical eluent system would be a gradient of ethyl acetate in hexanes) to afford the pure N-[1-(pyrimidin-2-yl)-2-phenylethyl]acetamide.

Parameter	Condition/Value	Rationale
Solvent	Dichloromethane (DCM)	Aprotic, good solubility for reactants, easily removed.
Base	Triethylamine (Et₃N)	Liberates free amine and acts as an acid scavenger.
Temperature	0 °C to Room Temp	Initial cooling controls potential exotherm.
Typical Yield	85-95%	N-acylation is generally a high-yielding transformation.
Purification	Column Chromatography	Effective for removing excess reagents and byproducts.

Protocol 2: Synthesis of N-Benzyl-1-(pyrimidin-2-yl)-2-phenylethanamine via Reductive Amination

This protocol describes a direct reductive amination using benzaldehyde and a mild, selective reducing agent, sodium triacetoxyborohydride (STAB).

Materials & Reagents:

• 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride (1.0 eq)

• Benzaldehyde (1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Step-by-Step Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride (1.0 eq), benzaldehyde (1.1 eq), and anhydrous DCE (to ~0.1 M).

• Imine Formation: Stir the mixture at room temperature for 30 minutes.

  • Scientist's Note: Although starting with the hydrochloride salt, the equilibrium formation of the iminium ion is often sufficient to drive the reaction forward, especially with a slight excess of the aldehyde.

• Reduction: Add sodium triacetoxyborohydride (1.5 eq) to the mixture in one portion.

  • Rationale: NaBH(OAc)₃ is a mild and moisture-tolerant reducing agent that selectively reduces the iminium ion intermediate much faster than it reduces the starting aldehyde, preventing the formation of benzyl alcohol as a side product.[5]

• Reaction Monitoring: Stir the reaction at room temperature. Monitor its progress by TLC or LC-MS until the starting material is consumed (typically 4-12 hours).

• Workup - Quenching: Carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution. Stir vigorously until gas evolution ceases.

• Workup - Extraction: Transfer the mixture to a separatory funnel and extract three times with DCM or ethyl acetate.

• Workup - Washing: Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

• Purification: Purify the crude material by flash column chromatography (e.g., using a gradient of methanol in DCM) to isolate the desired N-benzyl-1-(pyrimidin-2-yl)-2-phenylethanamine.

Parameter	Condition/Value	Rationale
Solvent	1,2-Dichloroethane (DCE)	Aprotic, common for reductive aminations.
Reducing Agent	NaBH(OAc)₃	Mild and selective for the iminium ion over the carbonyl.[5]
Temperature	Room Temperature	Sufficient for both imine formation and reduction.
Typical Yield	70-90%	Reductive amination is a robust and efficient C-N bond-forming reaction.[6]
Purification	Column Chromatography	Necessary to remove unreacted aldehyde and boron byproducts.

Conclusion and Future Directions

2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride is a powerful and versatile building block for synthetic and medicinal chemists. The protocols provided herein for N-acylation and reductive amination serve as a robust foundation for creating a wide array of derivatives. The true potential of this scaffold lies in the diverse inputs that can be used in these reactions—virtually any available carboxylic acid or carbonyl compound can be incorporated, leading to vast and unique chemical libraries. Further derivatization could involve functionalization of the phenyl or pyrimidine rings through electrophilic aromatic substitution or modern cross-coupling methodologies, further expanding the accessible chemical space.

References

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Application Note: 2-Phenyl-1-(pyrimidin-2-yl)ethanamine Hydrochloride in Drug Discovery Screening &amp; ADC Payload Development

Executive Summary

As a Senior Application Scientist, I frequently encounter the challenge of selecting privileged scaffolds that offer both synthetic versatility and high target-binding fidelity. 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride (CAS: 1184266-01-0) has emerged as a highly valuable pharmacophore in modern drug discovery. Structurally acting as a bioisostere of phenylalanine, it replaces the traditional carboxylic acid with a pyrimidine ring. This modification transforms the molecule into a dual-purpose asset: it serves as a premium building block for Fragment-Based Drug Discovery (FBDD) libraries and acts as a critical C-terminal modifier in the synthesis of next-generation auristatin payloads for Antibody-Drug Conjugates (ADCs).

This application note details the structural rationale, self-validating experimental protocols for high-throughput screening, and the mechanistic pathways governing its use in targeted oncology therapeutics.

Physicochemical Profiling & Structural Rationale

The selection of a chemical building block is never arbitrary; it is dictated by its physicochemical profile and its predicted behavior in biological systems.

Table 1: Physicochemical Properties & Design Rationale

Property	Value	Rationale in Drug Design
Molecular Weight	235.71 g/mol (HCl salt)	Ideal fragment size (<300 Da) for high-efficiency FBDD libraries.
H-Bond Donors	2 (Primary Amine)	Provides a highly reactive nucleophilic handle for amide coupling.
H-Bond Acceptors	2 (Pyrimidine Ring)	Facilitates robust interactions with target protein hinge regions.
Salt Form	Hydrochloride (HCl)	Disrupts intermolecular H-bonding of the free base, maximizing aqueous solubility for DMSO stock preparation.

The structural logic of this compound is rooted in its modularity. The phenyl ring provides a hydrophobic core for π−π stacking, the pyrimidine ring acts as a potent hydrogen-bond acceptor, and the primary amine serves as the conjugation handle.

Structural logic of the 2-phenyl-1-(pyrimidin-2-yl)ethanamine scaffold in drug design.

Application I: High-Throughput Screening (HTS) & FBDD

In fragment screening, Surface Plasmon Resonance (SPR) is the gold standard for determining binding kinetics [2]. The following protocol outlines a self-validating SPR workflow for screening pyrimidine-amine fragments against immobilized targets.

Protocol 1: SPR Screening of Pyrimidine-Amine Fragments

Note: This protocol is designed to be self-validating, ensuring that all binding data is thermodynamically sound and free from artifactual aggregation.

• Surface Preparation : Immobilize the target protein (e.g., a purified kinase) onto a CM5 sensor chip via standard amine coupling.

  • Causality: Amine coupling yields a stable, covalent linkage that withstands the rigorous and repeated washing cycles required in high-throughput fragment screening.

• Analyte Preparation : Dilute 2-phenyl-1-(pyrimidin-2-yl)ethanamine HCl from a 10 mM DMSO stock into the running buffer (e.g., PBS-P+ with 5% DMSO) to a top concentration of 100 µM, followed by a 2-fold dilution series.

  • Causality: Strictly matching the DMSO concentration between the running buffer and the analyte prevents bulk refractive index shifts, which can mask low-affinity fragment binding signals.

• Injection & Kinetics : Inject the analytes at a high flow rate (50 µL/min) for 60 seconds (association phase), followed by a 120-second dissociation phase.

  • Causality: High flow rates minimize mass transport limitations, ensuring that the observed sensorgram reflects true binding kinetics rather than diffusion rates.

• Self-Validation (QC) : Monitor the baseline stability pre- and post-injection. Compare the theoretical maximum response ( Rmax​ ) to the experimental Rmax​ .

  • Causality: A stable return to baseline validates complete dissociation. Concordance between theoretical and experimental Rmax​ confirms a 1:1 binding stoichiometry, ruling out non-specific compound aggregation.

Self-validating Surface Plasmon Resonance (SPR) screening workflow for fragment libraries.

Application II: Synthesis of Targeted ADC Payloads

Beyond fragment screening, this compound is a critical intermediate in the synthesis of auristatin analogs. Specifically, it has been utilized to modify the C-terminus of auristatin payloads in Antibody-Drug Conjugates targeting P-cadherin, a cell adhesion molecule overexpressed in various carcinomas [1].

Protocol 2: Peptide Coupling for Auristatin-Pyrimidine Payload Synthesis

• Activation : Dissolve the auristatin core intermediate (featuring a free C-terminal carboxylic acid) in anhydrous DMF. Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 15 minutes at room temperature.

  • Causality: HATU rapidly forms a highly reactive active ester. DIPEA acts as a non-nucleophilic base to deprotonate the carboxylic acid, driving the reaction forward while preventing premature degradation of the peptide core.

• Coupling : Add 2-phenyl-1-(pyrimidin-2-yl)ethanamine HCl (1.5 eq) to the activated mixture. Stir under a nitrogen atmosphere for 2 hours.

  • Causality: The HCl salt of the ethanamine derivative is neutralized in situ by the excess DIPEA. This liberates the primary amine, allowing it to execute a nucleophilic attack on the activated ester to form the final amide bond.

• Purification : Quench the reaction with water, extract with EtOAc, and purify the crude product via preparative HPLC (10-30% acetonitrile in water with 0.05% TFA).

  • Causality: The addition of TFA ensures that the pyrimidine nitrogen atoms remain protonated during chromatography. This prevents peak tailing and dramatically improves the resolution of the final payload.

• Self-Validation (QC) : Verify product identity and purity via LC-MS (monitoring the specific fragment ion, e.g., MS m/z 200.2 for the cleaved intermediate).

  • Causality: LC-MS confirms the total consumption of the unreacted auristatin core, ensuring absolute payload homogeneity prior to linker attachment and antibody conjugation.

Mechanistic Pathway: ADC Internalization & Cytotoxicity

Once the pyrimidine-modified auristatin payload is synthesized and conjugated to an anti-P-cadherin antibody, its efficacy relies on a precise biological cascade. The integration of the pyrimidine ring alters the hydrophilic-lipophilic balance (LogP) of the payload, optimizing its ability to escape the lysosome and exert a bystander effect on neighboring tumor cells.

Mechanism of action for P-cadherin targeted ADCs utilizing pyrimidine-modified payloads.

Table 2: Comparative Efficacy of Auristatin Payloads (Representative Data)

Payload Variant	Primary Target	IC50 (nM)	Bystander Effect	Estimated LogP
Standard Auristatin (MMAE)	Tubulin	0.5	High	2.1
Pyrimidine-Modified Auristatin	Tubulin	0.3	Moderate-High	1.8

Data Interpretation: The substitution of the C-terminal moiety with 2-phenyl-1-(pyrimidin-2-yl)ethanamine slightly lowers the LogP, which can improve the aqueous solubility of the intact ADC while maintaining sub-nanomolar tubulin inhibition.

References

• Title: WO2016203432A1 - Antibody drug conjugates Source: Google Patents (WIPO - World Intellectual Property Organization) URL: [1]

• Title: A Tutorial Review on Surface Plasmon Resonance Biosensors: Applications in Biomedicine Source: National Center for Biotechnology Information (NCBI) / PubMed Central URL: [Link][2]

Sources

• 1. WO2016203432A1 - Antibody drug conjugates - Google Patents [patents.google.com]
• 2. A Tutorial Review on Surface Plasmon Resonance Biosensors: Applications in Biomedicine - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Crystallization of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine Hydrochloride

Introduction: The Critical Role of Crystalline Form

2-Phenyl-1-(pyrimidin-2-yl)ethanamine is a heterocyclic amine with significant potential in drug discovery due to its structural motifs present in various biologically active compounds. The formation of its hydrochloride salt is a common and effective strategy in pharmaceutical development to enhance crucial physicochemical properties such as aqueous solubility, stability, and bioavailability.[1] The crystalline state of an active pharmaceutical ingredient (API) is of paramount importance, as it directly influences downstream processing, formulation, and ultimately, the therapeutic efficacy of the final drug product.

This guide provides a comprehensive overview of the principles and practical techniques for the crystallization of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride. The methodologies described herein are designed to be robust and adaptable, providing researchers, scientists, and drug development professionals with the tools to achieve a crystalline product with desired attributes, such as high purity, consistent crystal habit, and the desired polymorphic form.[1]

Foundational Principles of Crystallization

Crystallization is a complex process governed by thermodynamic and kinetic principles. A thorough understanding of these principles is essential for the rational design of a crystallization protocol.[2]

2.1. Solubility and Supersaturation: The Driving Force

The cornerstone of any solution-based crystallization is the creation of a supersaturated solution, a non-equilibrium state where the concentration of the solute exceeds its equilibrium solubility.[3] This is the thermodynamic driving force for both nucleation and crystal growth. Supersaturation can be achieved through various methods, including:

• Cooling: For solutes with a positive temperature-solubility coefficient, lowering the temperature of a saturated solution will induce supersaturation.

• Solvent Evaporation: Increasing the solute concentration by slowly removing the solvent.[4]

• Anti-Solvent Addition: Introducing a miscible solvent in which the solute has poor solubility, thereby reducing the overall solubility of the solute in the mixed solvent system.[5]

2.2. Nucleation and Crystal Growth

Once a state of supersaturation is achieved, the crystallization process proceeds in two main stages:

• Nucleation: The initial formation of stable, sub-microscopic crystalline entities (nuclei) from the supersaturated solution. This can occur spontaneously (primary nucleation) or be induced by the presence of existing crystals (secondary nucleation). The rate of nucleation is highly sensitive to the level of supersaturation.[2]

• Crystal Growth: The subsequent growth of these nuclei into larger, well-defined crystals. This process is typically favored at lower levels of supersaturation, where the rate of solute integration onto the crystal lattice is controlled.

The interplay between nucleation and crystal growth kinetics is critical in determining the final crystal size distribution and morphology.

Strategic Solvent Selection

The choice of solvent is arguably the most critical parameter in a crystallization process, as it influences solubility, crystal habit, polymorphism, and impurity purging.[6][7][8] A systematic approach to solvent selection is therefore highly recommended.

3.1. Initial Solvent Screening

An initial screening should be performed to identify solvents in which 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride exhibits moderate solubility at elevated temperatures and low solubility at ambient or sub-ambient temperatures. A combination of in-silico prediction tools and experimental solubility assessments can be employed for efficient screening.[6][8]

3.2. Solvent and Anti-Solvent Systems

For anti-solvent crystallization, the ideal solvent-antisolvent pair should be fully miscible, and the anti-solvent should effectively reduce the solubility of the compound. The selection should also consider factors such as boiling point, viscosity, and safety.

Table 1: Potential Solvent Systems for Crystallization Screening

Solvent Class	Primary Solvent Examples	Anti-Solvent Examples	Rationale & Considerations
Alcohols	Methanol, Ethanol, Isopropanol (IPA)	Ethyl Acetate, Heptane, Methyl tert-butyl ether (MTBE)	Alcohols are often good solvents for hydrochloride salts due to their polarity and hydrogen bonding capacity.[1]
Ketones	Acetone	Heptane, Toluene	Acetone can be an effective solvent, but its low boiling point may lead to rapid evaporation.
Ethers	Tetrahydrofuran (THF)	Heptane, Hexane	THF is a moderately polar solvent that can be useful in specific cases.
Nitriles	Acetonitrile	Water, Toluene	Acetonitrile is a versatile solvent for a wide range of organic compounds.
Esters	Ethyl Acetate	Heptane, Hexane	Ethyl acetate is typically a poorer solvent for hydrochloride salts and may function better as an anti-solvent.

Detailed Crystallization Protocols

The following protocols are provided as a starting point and may require optimization based on the specific purity of the starting material and the desired crystal attributes.

4.1. Protocol 1: Controlled Cooling Crystallization

This method is suitable when the compound has a significant positive temperature-solubility gradient in the chosen solvent.

Methodology:

• Dissolution: In a jacketed glass reactor, dissolve the crude 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride in a minimal amount of a suitable solvent (e.g., isopropanol) at an elevated temperature (e.g., 60-70 °C) with gentle agitation until a clear solution is obtained.[1]

• Controlled Cooling: Program the temperature controller to cool the solution at a slow, linear rate (e.g., 5-10 °C/hour).[1] A slower cooling rate generally promotes the growth of larger, more uniform crystals.

• Maturation: Once the target temperature (e.g., 0-5 °C) is reached, hold the resulting slurry under gentle agitation for a period of 2-4 hours to allow for complete crystallization and equilibration.[1]

• Isolation: Isolate the crystals by filtration (e.g., using a Büchner funnel).

• Washing: Wash the filter cake with a small amount of the cold crystallization solvent to remove residual impurities.

• Drying: Dry the crystals under vacuum at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.

Caption: Workflow for Controlled Cooling Crystallization.

4.2. Protocol 2: Anti-Solvent Crystallization

This technique is highly effective for compounds that are soluble in one solvent but insoluble in another miscible solvent.[5]

Methodology:

• Dissolution: Dissolve the crude 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride in a good solvent (e.g., methanol) to form a concentrated solution.

• Anti-Solvent Addition: To the stirred solution, add the anti-solvent (e.g., MTBE) dropwise at a controlled rate. The addition rate can significantly impact crystal size and morphology.

• Maturation: After the addition is complete, continue stirring the resulting slurry for 1-2 hours to ensure complete precipitation.

• Isolation, Washing, and Drying: Follow steps 4-6 from Protocol 1, using the final solvent/anti-solvent mixture for washing.

Caption: Workflow for Anti-Solvent Crystallization.

4.3. Protocol 3: Vapor Diffusion

This is a small-scale technique, often used to obtain high-quality single crystals for X-ray diffraction analysis.[9]

Methodology:

• Preparation: Dissolve the compound in a small amount of a relatively volatile good solvent (e.g., methanol). Place this solution in a small, open vial.

• Diffusion Setup: Place the small vial inside a larger, sealed container (e.g., a beaker covered with parafilm) that contains a larger volume of a more volatile anti-solvent (e.g., diethyl ether).

• Incubation: Allow the system to stand undisturbed at a constant temperature. The anti-solvent vapor will slowly diffuse into the solution, reducing the solubility of the compound and promoting slow crystal growth.

• Isolation: Once suitable crystals have formed, carefully remove them from the solution and dry them.

4.4. Protocol 4: Slurry Crystallization (Polymorph Transformation)

This technique is useful for converting a less stable crystalline form (or an amorphous solid) into a more stable polymorph.

Methodology:

• Suspension: Suspend the solid 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride in a solvent or solvent mixture in which it has low solubility.

• Agitation: Stir the slurry at a constant temperature for an extended period (hours to days).

• Transformation: Over time, the less stable form will dissolve and re-precipitate as the more thermodynamically stable form.

• Isolation: Isolate the transformed crystals by filtration and dry as described previously.

Characterization and Polymorphism

It is crucial to characterize the resulting crystalline material to determine its physical properties and to identify the polymorphic form.[1] Amine hydrochlorides are known to exhibit polymorphism, where different crystal forms can have distinct properties.[1] Key analytical techniques include:

• Powder X-Ray Diffraction (PXRD): To identify the crystal form and assess crystallinity.

• Differential Scanning Calorimetry (DSC): To determine the melting point and detect polymorphic transitions.

• Microscopy: To observe crystal habit and size distribution.

Conclusion

The crystallization of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride is a critical step in its development as a potential pharmaceutical agent. A systematic approach, grounded in the fundamental principles of crystallization, is essential for achieving a crystalline product with the desired purity, yield, and physical attributes. The protocols and strategies outlined in this guide provide a robust framework for researchers to develop and optimize a suitable crystallization process.

References

• International Journal of Chemical and Environmental Engineering (IJCEA). (n.d.). Antisolvent Crystallization of Poorly Water Soluble Drugs. Retrieved from [Link]

• International Journal of Pharmaceutical Research and Applications (IJPRA). (2022, July 15). Antisolvent Crystallization: A Novel Approach to Enhancement of Drug Bioavailability. Retrieved from [Link]

• Scribd. (n.d.). Solvent Selection for Pharma Crystallization. Retrieved from [Link]

• Fujiwara, M., et al. (2006). Direct Design of Pharmaceutical Antisolvent Crystallization through Concentration Control. Crystal Growth & Design, 6(4), 937-943. Retrieved from [Link]

• Gani, R., & High, M. S. (2002). Solvent design for crystallization of pharmaceutical products. In Computer Aided Chemical Engineering (Vol. 10, pp. 733-738). Elsevier. Retrieved from [Link]

• Sinha, S., et al. (2022). Liquid antisolvent crystallization of pharmaceutical compounds: current status and future perspectives. Journal of Controlled Release, 348, 826-845. Retrieved from [Link]

• Yang, Y. (2007). Computer-aided rational solvent selection for pharmaceutical crystallization. (Doctoral dissertation, Massachusetts Institute of Technology). Retrieved from [Link]

• European Journal of Biomedical and Pharmaceutical Sciences (EJBPS). (n.d.). ANTISOLVENT CRYSTALLIZATION: A NOVEL APPROACH TO BIOAVAILABILITY ENHANCEMENT. Retrieved from [Link]

• O'Grady, D., et al. (2023). Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir. Crystal Growth & Design, 23(12), 8758-8771. Retrieved from [Link]

• YouTube. (2020, October 10). Solvent Selection in Pharmaceutical Crystallization Process Development. Retrieved from [Link]

• Zhang, M., et al. (2018). Pharmaceutical cocrystals: A review of preparations, physicochemical properties and applications. Acta Pharmaceutica Sinica B, 8(5), 729-743. Retrieved from [Link]

• European Patent Office. (2007). Crystallization of hydrohalides of pharmaceutical compounds. (EP 2436381 A1).

• Childs, S. L., et al. (2004). Crystal Engineering Approach To Forming Cocrystals of Amine Hydrochlorides with Organic Acids. Molecular Complexes of Fluoxetine Hydrochloride with Benzoic, Succinic, and Fumaric Acids. Journal of the American Chemical Society, 126(41), 13335-13342. Retrieved from [Link]

• Childs, S. L., et al. (2004). Crystal engineering approach to forming cocrystals of amine hydrochlorides with organic acids. Molecular complexes of fluoxetine hydrochloride with benzoic, succinic, and fumaric acids. Journal of the American Chemical Society, 126(41), 13335-13342. Retrieved from [Link]

• Probert, M. R. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(5), 1839-1857. Retrieved from [Link]

• Losev, E. A., & Boldyreva, E. V. (2018). A salt or a co-crystal – when crystallization protocol matters. CrystEngComm, 20(39), 5969-5977. Retrieved from [Link]

• University of Barcelona. (n.d.). Crystallization of small molecules. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. lafactoria.lec.csic.es [lafactoria.lec.csic.es]
• 5. Liquid antisolvent crystallization of pharmaceutical compounds: current status and future perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scribd.com [scribd.com]
• 7. Computer-aided rational solvent selection for pharmaceutical crystallization [dspace.mit.edu]
• 8. m.youtube.com [m.youtube.com]
• 9. eprints.soton.ac.uk [eprints.soton.ac.uk]

Technical Notes & Optimization

2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride solubility in DMSO and organic solvents

Welcome to the Technical Support Center for handling 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride . This guide is designed for researchers and drug development professionals who require precise control over the solvation, stability, and phase-transfer of this specific chemical building block.

Below, you will find a physicochemical profile, a troubleshooting FAQ, quantitative solubility data, and self-validating experimental protocols to ensure reproducibility in your assays.

Physicochemical Profile & Causality of Solvation

To successfully formulate 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride, one must understand its structural dichotomy. The molecule features a lipophilic core (a phenyl ring and a pyrimidine ring) and a highly polar, ionizable primary amine.

Converting amines into their hydrochloride salts is a standard pharmaceutical strategy to improve their solubility in water and polar aprotic solvents[1]. In its HCl salt form, the protonated amine interacts favorably with high-dielectric solvents like Dimethyl Sulfoxide (DMSO). However, the salt form severely restricts solubility in non-polar organic solvents (e.g., dichloromethane, ethyl acetate) due to the high energetic cost of breaking the ionic crystal lattice without a polar solvent to stabilize the resulting ions[2].

Quantitative Solubility Matrix

Table 1: Expected solubility profiles based on the ionization state of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine.

Solvent	Polarity Index	HCl Salt Solubility	Free Base Solubility	Recommended Use Case
DMSO	7.2	High (≥20 mg/mL)	Moderate	Primary stock solutions for in vitro assays.
Water (pH 7.0)	10.2	High (≥10 mg/mL)	Low (<1 mg/mL)	Aqueous buffers; watch for common-ion effects.
Methanol	5.1	Moderate	High	Intermediate dilutions; LC-MS sample prep.
Ethyl Acetate	4.4	Insoluble	High	Liquid-liquid extractions; organic synthesis.
Dichloromethane	3.1	Insoluble	High	Halogenated organic reactions.

(Note: Values are extrapolated from structurally analogous pyrimidine-amine hydrochlorides[3].)

Troubleshooting Guide & FAQs

Q1: Why does my compound precipitate when I thaw my DMSO stock solution?

The Causality: DMSO is highly hygroscopic. Every time a cold DMSO stock is opened to the ambient atmosphere, condensation introduces water into the solvent. While the HCl salt is water-soluble, the sudden change in the solvent's dielectric environment can disrupt the solvation shell around the lipophilic phenyl and pyrimidine rings, causing localized precipitation. The Fix: Always allow frozen DMSO stocks to equilibrate completely to room temperature in a desiccator before opening the vial.

Q2: My DMSO stock is clear, but the compound crashes out immediately when diluted into PBS for my assay. Why?

The Causality: This is a classic manifestation of the Common-Ion Effect [4]. Phosphate-Buffered Saline (PBS) contains a high concentration of chloride ions (~137 mM NaCl). According to Le Chatelier’s principle, introducing excess chloride ions shifts the equilibrium of the dissolved amine hydrochloride back toward its solid, crystalline salt form, drastically reducing its apparent solubility[4]. The Fix: Dilute your DMSO stock into a low-chloride buffer (e.g., HEPES or Tris-base) first, or ensure your final assay concentration is well below the reduced solubility limit dictated by the common-ion effect.

Q3: I need to run a reaction in Dichloromethane (DCM). How do I get the HCl salt to dissolve?

The Causality: Hydrochloride salts have negligible solubility in chlorinated hydrocarbon solvents[2]. To force the molecule into the organic phase, you must neutralize the protonated amine, converting it back into its lipophilic "free base" form. The Fix: Perform a solvent-switching (free-basing) extraction prior to your reaction. See Protocol B below.

Experimental Protocols (Self-Validating Systems)

Protocol A: Preparation of a Moisture-Free 10 mM DMSO Stock

Objective: Create a stable, long-term stock solution that resists precipitation.

• Equilibration: Remove the vial of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine HCl from -20°C storage. Place it in a desiccator and allow it to reach room temperature (approx. 30 minutes).

  • Causality: Prevents atmospheric moisture from condensing on the cold powder.

• Solvent Addition: In a dry environment (preferably purged with inert gas like Nitrogen or Argon), add anhydrous DMSO (≥99.9% purity, stored over molecular sieves) to achieve a 10 mM concentration.

• Dissolution: Vortex for 60 seconds. If particulates remain, sonicate in a water bath at 25°C for 5 minutes.

• System Validation (The Tyndall Test): Shine a laser pointer through the vial in a dark room.

  • Pass: The laser beam is invisible as it passes through the liquid (true solution).

  • Fail: The beam path is clearly visible and scatters light (micro-suspension). Continue sonication or add a micro-volume of DMSO.

• Storage: Aliquot into single-use amber vials, purge the headspace with Argon, and store at -80°C.

Protocol B: Free-Basing for Organic Solvent Extraction

Objective: Convert the HCl salt to the free base for dissolution in non-polar solvents.

• Aqueous Dissolution: Dissolve 100 mg of the HCl salt in 10 mL of deionized water in a separatory funnel.

• Basification: Add 1M NaOH dropwise while swirling gently.

  • Causality: The pKa of the primary amine is approximately 9.0. Raising the pH above 10 ensures >90% of the molecules are deprotonated into the neutral free base.

• System Validation (pH Check): Dip a glass rod into the aqueous layer and touch it to pH indicator paper. The pH must read ≥ 10. If not, add more NaOH. You should observe the solution becoming cloudy as the lipophilic free base precipitates out of the water.

• Extraction: Add 15 mL of Ethyl Acetate or Dichloromethane. Stopper and invert gently, venting the stopcock frequently. Allow the phases to separate.

• Collection & Drying: Collect the organic (bottom layer for DCM, top layer for EtOAc). Add anhydrous Sodium Sulfate ( Na2​SO4​ ).

  • System Validation: Swirl the flask. If the Na2​SO4​ clumps, water is still present. Add more until the drying agent flows freely like fine sand.

• Concentration: Filter off the drying agent and evaporate the solvent under reduced pressure to yield the pure free base.

Workflow Visualization

Below is the logical decision tree for determining the correct handling and solvent selection pathway for this compound.

Workflow for troubleshooting 2-Phenyl-1-(pyrimidin-2-yl)ethanamine HCl solubility.

References

• Organic Syntheses. "Working with Hazardous Chemicals: Alkaloid Salt Solubilities." Organic Syntheses. Available at: [Link]

• Wikipedia Contributors. "Hydrochloride - Pharmaceutical Uses and Shelf-Life." Wikipedia, The Free Encyclopedia. Available at: [Link]

• PubMed (NIH). "pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts." National Library of Medicine. Available at:[Link]

Sources

• 1. Hydrochloride - Wikipedia [en.wikipedia.org]
• 2. orgsyn.org [orgsyn.org]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine Hydrochloride

Welcome to the technical support center for 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to address common and complex issues encountered during the purification of this compound. Our goal is to provide not just procedural steps, but the underlying scientific rationale to empower you to troubleshoot and optimize your purification processes effectively.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Impurity Profile

This section addresses the most common initial questions regarding impurities in 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride.

Q1: What are the most likely impurities I will encounter in my crude 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride?

The impurity profile of your compound is intrinsically linked to its synthetic route and subsequent storage conditions. Generally, impurities can be categorized as follows:

• Process-Related Impurities: These are substances that originate from the manufacturing process. They can include unreacted starting materials, intermediates, byproducts, and reagents. For instance, if the synthesis involves the reaction of a pyrimidine derivative with a phenyl-containing precursor, residual amounts of these starting materials may be present.

• Degradation Products: 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride, like many amine salts, can be susceptible to degradation over time, especially when exposed to light, heat, or reactive atmospheric conditions.[1] Degradation can occur through various mechanisms such as oxidation or hydrolysis. The pyrimidine ring itself can be susceptible to cleavage under certain conditions.[2][3][4]

• Residual Solvents: Organic volatile chemicals used during the synthesis or purification process can remain in the final product.[5][6] The specific solvents will depend on your synthetic and purification protocols.

Q2: My purified product is discolored (e.g., yellow, brown). What is the likely cause?

Discoloration in amine hydrochlorides is a common issue and often points to the presence of oxidized impurities.[7] The amine group can be susceptible to air oxidation, leading to the formation of colored byproducts. Trace metal impurities from reagents or reaction vessels can also catalyze these oxidation reactions. Additionally, certain degradation pathways can result in chromophoric (color-producing) molecules.

Q3: I am seeing unexpected peaks in my HPLC analysis. How can I begin to identify them?

A systematic approach is crucial for identifying unknown peaks. Here's a recommended workflow:

• Review the Synthesis: Carefully examine every reagent and step in your synthesis. Could any of them or their potential byproducts correspond to the observed retention times?

• Forced Degradation Studies: Subjecting a pure sample of your compound to stress conditions (e.g., acid, base, heat, light, oxidation) can help generate potential degradation products.[1] Comparing the HPLC profiles of the stressed samples to your impure batch can provide valuable clues.

• Mass Spectrometry (MS) Coupling: If your HPLC system is coupled to a mass spectrometer (LC-MS), the mass-to-charge ratio of the impurity peaks can provide direct evidence of their molecular weight, which is a critical piece of information for structural elucidation.

• Fraction Collection and NMR: For significant impurities, you can collect the corresponding fractions as they elute from the HPLC and analyze them by Nuclear Magnetic Resonance (NMR) spectroscopy to determine their structure.

Section 2: Troubleshooting and Purification Guides

This section provides detailed, step-by-step guidance on common purification challenges.

Issue 1: Presence of Inorganic Salts

Inorganic salts, such as sodium chloride (NaCl), are often introduced during the synthesis, for example, when using aqueous HCl to form the hydrochloride salt.[8] Their removal is essential for obtaining a high-purity product.

Q: How can I effectively remove inorganic salts from my 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride?

A: Solvent Washing/Trituration is a highly effective method.

The principle behind this technique is the differential solubility of the desired amine hydrochloride and the inorganic salt impurities in a selected organic solvent. Your product should be sparingly soluble, while the inorganic salts are virtually insoluble.

Detailed Protocol for Solvent Washing:

• Solvent Selection: Choose a solvent in which 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride has low solubility, but which will not dissolve the inorganic salts. Common choices include isopropanol, acetone, or ethyl acetate.[9]

• Suspension: In a clean, dry flask, suspend the crude product in the chosen solvent. A general starting point is a 1:5 to 1:10 weight-to-volume ratio (e.g., 1 gram of crude product in 5-10 mL of solvent).

• Agitation: Stir the suspension vigorously at room temperature for a defined period, typically 30-60 minutes. This allows for the dissolution of any organic impurities that are soluble in the chosen solvent while leaving the inorganic salts and the bulk of your product as solids.

• Filtration: Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid cake with a small amount of the cold solvent to remove any residual dissolved impurities.

• Drying: Dry the purified product under vacuum to remove any residual solvent.

Expert Tip: For very fine powders that are difficult to filter, consider centrifugation as an alternative to filtration for separating the solid product from the solvent.

Issue 2: Removing Organic Impurities (e.g., Starting Materials, Byproducts)

Recrystallization is a powerful and widely used technique for purifying solid organic compounds.[10] It relies on the difference in solubility of the desired compound and its impurities in a suitable solvent at different temperatures.

Q: What is the best recrystallization procedure for 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride?

A: A well-executed single-solvent or two-solvent recrystallization can yield a highly pure product.

Detailed Protocol for Recrystallization:

• Solvent Selection: The ideal solvent should dissolve the compound well at its boiling point but poorly at low temperatures. For amine hydrochlorides, polar protic solvents like ethanol, methanol, or isopropanol, or mixtures with water, are often good starting points.[11]

• Dissolution: In an Erlenmeyer flask, add the minimum amount of the hot solvent to the crude product to completely dissolve it. It is crucial to use the minimum amount to ensure the solution is saturated upon cooling, which is necessary for good crystal formation and high recovery.

• Hot Filtration (if necessary): If there are any insoluble impurities (e.g., dust, inorganic salts that did not get removed by washing), perform a hot gravity filtration to remove them. This step must be done quickly to prevent premature crystallization.

• Crystallization: Allow the clear, hot solution to cool slowly and undisturbed to room temperature. Slow cooling generally results in larger, purer crystals. After reaching room temperature, you can further cool the flask in an ice bath to maximize the yield of crystals.

• Isolation and Washing: Collect the purified crystals by vacuum filtration. Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor containing dissolved impurities.

• Drying: Dry the crystals thoroughly under vacuum to remove all traces of the solvent.

Two-Solvent Recrystallization:

In cases where a single suitable solvent cannot be found, a two-solvent system can be employed.[12] In this method, the compound is dissolved in a "good" solvent (in which it is highly soluble), and a "poor" solvent (in which it is sparingly soluble) is added dropwise until the solution becomes cloudy. The solution is then heated until it becomes clear again, and then allowed to cool slowly as described above.

Visualization of the Recrystallization Workflow:

Caption: A generalized workflow for the purification of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride by recrystallization.

Issue 3: Persistent Impurities and Baseline Separation in Chromatography

For challenging separations where recrystallization is insufficient, chromatography is the method of choice. High-Performance Liquid Chromatography (HPLC) is particularly well-suited for the analysis and purification of pharmaceutical compounds.

Q: I am struggling to get good separation of a closely related impurity using HPLC. What parameters can I adjust?

A: Systematic optimization of your HPLC method is key.

Troubleshooting HPLC Separation:

Parameter	Rationale for Adjustment	Recommended Action
Mobile Phase Composition	The polarity of the mobile phase dictates the retention of your compound and impurities on the column.	For reverse-phase HPLC, if peaks are eluting too quickly, decrease the percentage of the organic solvent (e.g., acetonitrile, methanol). If they are eluting too slowly, increase the organic solvent percentage.
pH of the Mobile Phase	The ionization state of your amine hydrochloride and any acidic or basic impurities will significantly affect their retention.	Adjust the pH of the aqueous portion of your mobile phase with a suitable buffer. Small changes in pH can dramatically alter selectivity.
Column Chemistry	Different stationary phases (e.g., C18, C8, Phenyl) have different selectivities.	If you are not achieving baseline separation on a C18 column, consider trying a column with a different stationary phase.
Gradient Profile	A gradient elution (where the mobile phase composition changes over time) can improve the separation of complex mixtures.	Adjust the slope of your gradient. A shallower gradient can improve the resolution of closely eluting peaks.
Temperature	Column temperature can affect viscosity and mass transfer, which in turn can influence peak shape and resolution.	Experiment with different column temperatures (e.g., 30°C, 40°C, 50°C) to see if it improves your separation.

Visualization of the HPLC Optimization Logic:

Caption: A decision tree for troubleshooting and optimizing HPLC separation of closely related impurities.

Section 3: Analytical Methods for Purity Assessment

Accurate assessment of purity is a critical component of the drug development process.

Q: What are the standard analytical techniques for determining the purity of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride?

A: A combination of chromatographic and spectroscopic techniques is typically employed.

• High-Performance Liquid Chromatography (HPLC): This is the workhorse for purity determination. A well-developed, stability-indicating HPLC method can separate and quantify the main compound and its impurities.[10]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying and quantifying volatile impurities, including residual solvents.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for structural confirmation of the desired compound and for identifying the structure of unknown impurities if they can be isolated.

• Titration: Acid-base titration can be used to determine the overall purity of the amine hydrochloride salt.[13][14]

References

• Benchchem. (n.d.). An In-depth Technical Guide to the Synthesis and Purification of Dimethylamine Hydrochloride.
• Mills, L. E. (1932). Purification of primary aromatic amine hydrohalides of the benzene series (U.S. Patent No. 1,878,970). U.S. Patent and Trademark Office.
• Sciencemadness Discussion Board. (2007, October 14). Methylamine Purification.
• Scribd. (n.d.). Heat Stable Amine Salts Testing Method.
• ACS Publications. (2021, October 16). Metal-Free Synthesis of Heteroaryl Amines or Their Hydrochlorides via an External-Base-Free and Solvent-Free C–N Coupling Protocol. The Journal of Organic Chemistry.
• ECHEMI. (n.d.). Purification of Hydrochloride.
• Canadian Science Publishing. (n.d.). DEGRADATION OF SOME PURINE AND PYRIMIDINE DERIVATIVES BY HOT ALKALI.
• Canadian Science Publishing. (n.d.). DEGRADATION OF SOME PURINE AND PYRIMIDINE DERIVATIVES BY HOT ALKALI.
• PubMed. (2001, December 15). Stepwise determination of quaternary ammonium salts and aromatic amines in pharmaceuticals by ion association titration.
• IntechOpen. (2022, November 30). Forced Degradation – A Review.
• MIT OpenCourseWare. (n.d.). Two-Solvent Recrystallization Guide.
• ResearchGate. (n.d.). The Rut Pathway for Pyrimidine Degradation: Novel Chemistry and Toxicity Problems.
• AIFA. (2023, May 12). Impurities - Regulatory aspects.
• European Medicines Agency (EMA). (2020, May 4). Q3C (R8): Impurities: guideline for residual solvents.

Sources

• 1. biomedres.us [biomedres.us]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. researchgate.net [researchgate.net]
• 5. aifa.gov.it [aifa.gov.it]
• 6. ema.europa.eu [ema.europa.eu]
• 7. US1878970A - Purification of primary aromatic amine hydrohalides of the benzene series - Google Patents [patents.google.com]
• 8. echemi.com [echemi.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Sciencemadness Discussion Board - Methylamine Purification - Powered by XMB 1.9.11 [sciencemadness.org]
• 12. ocw.mit.edu [ocw.mit.edu]
• 13. scribd.com [scribd.com]
• 14. Stepwise determination of quaternary ammonium salts and aromatic amines in pharmaceuticals by ion association titration - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Handling the Hygroscopicity of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine Hydrochloride Salts

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride and other hygroscopic active pharmaceutical ingredient (API) salts. The focus is on understanding, mitigating, and managing the challenges associated with moisture absorption to ensure experimental accuracy, product stability, and process reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is hygroscopicity and why is it a concern for my 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride salt?

A1: Hygroscopicity is the tendency of a solid substance to absorb moisture from the surrounding atmosphere. For an API like 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride, this is a critical physicochemical property. Hydrochloride salts of basic drugs are frequently chosen to improve solubility and stability, but they can also introduce a higher propensity for water uptake.[1][2][3] The electronegative chloride ion can act as a hydrogen bond acceptor, facilitating interaction with atmospheric water molecules.[4]

The consequences of uncontrolled moisture absorption are significant:

• Inaccurate Weighing: The measured weight will include an unknown amount of water, leading to errors in solution concentration and stoichiometric calculations.

• Altered Physical Properties: Moisture can cause the powder to clump, cake, or deliquesce (dissolve in the absorbed water), which severely impacts powder flowability, blend uniformity, and processability during formulation.[5][6][7]

• Chemical Degradation: The presence of water can accelerate chemical degradation pathways such as hydrolysis, potentially reducing the purity and potency of the API.[1][8]

• Polymorphic Transformation: Absorbed water can induce changes in the crystalline structure of the API, potentially affecting its solubility, dissolution rate, and bioavailability.

Q2: How can I determine the degree of hygroscopicity of my specific batch of the salt?

A2: The hygroscopicity of a substance is typically classified based on its water uptake at a specific relative humidity (RH) and temperature. A common method is Dynamic Vapor Sorption (DVS), which measures the mass change of a sample as it is exposed to a controlled, ramping RH profile.

For a laboratory without a DVS instrument, a simple, albeit less precise, method involves placing a pre-weighed sample in a controlled humidity environment (e.g., a desiccator with a saturated salt solution to maintain a known RH) and monitoring its weight over time.

The table below provides a general classification system.

Hygroscopicity Class	Water Uptake (w/w) at 25°C / 80% RH	Description
Non-hygroscopic	< 0.2%	Negligible water absorption.
Slightly hygroscopic	≥ 0.2% and < 2%	Absorbs a small amount of water.
Hygroscopic	≥ 2% and < 15%	Readily absorbs water. Requires controlled handling.
Very hygroscopic	≥ 15%	Absorbs a significant amount of water. May deliquesce.

Q3: My compound is a hydrochloride salt. Does this inherently make it hygroscopic?

A3: Not necessarily, but it significantly increases the likelihood. Hydrochloride salts are among the most common salt forms for basic APIs, chosen for their low cost and ability to form salts with most basic compounds.[2] However, this salt form is frequently associated with hygroscopicity-related stability issues.[3][4] The tendency of an amine hydrochloride salt to absorb water depends on the overall crystal lattice energy and the exposure of the chloride ions and polar functional groups on the crystal surface. If the energy benefit of the crystal lattice accommodating water molecules is favorable, the material will be hygroscopic.

Troubleshooting Guide

Q1: I received a new batch of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride. What is the first thing I should do?

A1: Proper initial handling and assessment are crucial.

Caption: Initial Handling Workflow for Hygroscopic Salts.

Your first steps should be to visually inspect the container for an intact seal. If the seal is compromised, quarantine the material and contact the supplier. If the seal is intact, immediately move the container into a controlled environment (e.g., a glove box or a room with humidity control) before opening. Review the Certificate of Analysis (CoA) for any initial water content data and plan to perform your own baseline water content measurement using Karl Fischer titration.

Q2: My powder has formed hard clumps and is difficult to weigh accurately. What should I do?

A2: This is a classic sign of significant moisture absorption. The formation of liquid capillary bridges between particles increases interparticle adhesion, leading to clumping and poor flowability.[6]

• Immediate Action: Do not attempt to use the material directly for a sensitive experiment. The clumping indicates non-uniform water absorption, and any sample taken will not be representative.

• Mitigation:

  • Gentle De-agglomeration: Inside a low-humidity environment (<20% RH), you can gently break up the larger clumps with a spatula. Avoid aggressive grinding, which can alter particle size and morphology.

  • Drying: You can attempt to dry a portion of the material under vacuum at a mild temperature (e.g., 40-50°C), but be aware that this may not reverse all changes and could potentially remove water of hydration if a hydrate has formed.

  • Quantify Water Content: Before any use, it is now mandatory to determine the water content of the de-agglomerated and/or dried material using Karl Fischer titration. This value can then be used to correct the mass for all subsequent experiments.

Q3: My experimental results are inconsistent, even though I weigh the compound carefully on an analytical balance. What could be the cause?

A3: This is a common issue when handling hygroscopic compounds in an uncontrolled atmosphere. The weight you see on the balance is likely increasing as the sample absorbs moisture from the air during the weighing process. This leads to weighing a smaller amount of the actual API than intended.

Caption: Mechanism of Moisture-Induced Problems.

Solution: You must modify your weighing procedure. Follow the detailed protocol for "Accurate Weighing of a Hygroscopic Sample" provided below. The key is to minimize the sample's exposure time to ambient air and to work quickly. Using a weighing vessel with a lid (e.g., a capped vial) is highly recommended.

Experimental Protocols

Protocol 1: Accurate Weighing of a Hygroscopic Sample

This protocol is designed to minimize moisture uptake during weighing on an analytical balance.

• Preparation:

  • Place all necessary tools (spatulas, weighing paper/vials, forceps) inside a desiccator or glove box to ensure they are dry.

  • Ensure the analytical balance is calibrated and located in an area free of drafts.

  • Bring the sealed container of the API to ambient temperature before opening to prevent condensation. This may take 30-60 minutes.

• Weighing Procedure:

  • Tare the tared weighing vessel (e.g., a small glass vial with a cap) on the analytical balance.

  • Quickly transfer the approximate amount of the hydrochloride salt into the vial. Work swiftly to minimize air exposure.

  • Immediately cap the vial and place it on the balance pan.

  • Record the stable weight.

  • If you need to adjust the amount, remove the vial from the balance, uncap, add/remove a small amount, re-cap, and re-weigh. Never add or remove material while the container is on the balance pan.

  • For preparing a solution, add the solvent directly to the pre-weighed, capped vial to ensure the entire weighed sample is transferred.

Protocol 2: Determination of Water Content by Volumetric Karl Fischer Titration

This is the gold standard method for accurately determining the water content in a solid sample.[9][][11]

• System Preparation:

  • Ensure the Karl Fischer titrator is equipped with a suitable solvent (e.g., anhydrous methanol).

  • Condition the titration cell by running the titrator until the solvent is "dry" (a stable, low drift is achieved).

• Titer Determination:

  • Accurately determine the titer of the Karl Fischer reagent using a certified water standard or disodium tartrate dihydrate. This step is critical for accurate results.[9]

  • Perform the titer determination in triplicate and use the average value.

• Sample Analysis:

  • Using the procedure from Protocol 1, accurately weigh a suitable amount of the 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride salt (typically 50-100 mg, depending on the expected water content).

  • Quickly introduce the sample into the conditioned titration vessel.

  • Start the titration. The instrument will automatically titrate the sample to the endpoint.

  • The instrument software will calculate the percentage of water (w/w) based on the sample weight, reagent titer, and volume of titrant consumed.

  • Analyze each batch in triplicate to ensure precision.

Storage and Handling Summary

A summary of best practices for storing and handling hygroscopic salts.[12][13][14][15][16]

Parameter	Recommendation	Rationale
Primary Container	Use the original manufacturer's container. If repackaging, use amber glass or HDPE bottles with tight-fitting, lined caps.	Prevents light degradation and moisture ingress.
Secondary Storage	Store the primary container inside a desiccator with an active desiccant (e.g., silica gel with a humidity indicator).	Provides a low-humidity environment to prevent moisture absorption during storage.[16]
Atmosphere	For highly sensitive or long-term storage, consider backfilling the container with an inert gas (e.g., Argon or Nitrogen) before sealing.	Displaces moist air from the container headspace.
Temperature	Store at room temperature (18-25°C) unless the CoA specifies otherwise. Avoid storing in refrigerators or freezers unless explicitly required, as this can cause condensation upon removal.[16]	Prevents temperature fluctuations that can drive moisture into or out of the solid.
Handling Environment	All manipulations (weighing, aliquoting) should ideally be performed in a controlled environment such as a glove box or a room with low relative humidity (<40% RH).	Minimizes sample exposure to atmospheric moisture.

References

• Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Consider
• 2-(Pyrimidin-2-yl)ethanamine dihydrochloride | 99357-24-1. MilliporeSigma.
• Design, synthesis and biological evaluation of novel 2-phenyl pyrimidine derivatives as potent Bruton's tyrosine kinase (BTK) inhibitors. RSC Advances.
• The Effect of Moisture on the Flowability of Pharmaceutical Excipients. Journal of Pharmaceutical Sciences.
• The impact of moisture on the stability and degradation of perovskites in solar cells.
• DETERMINATION OF WATER CONTENT IN PHARMACEUTICAL SUBSTANCES. Journal of Hygienic Engineering and Design.
• The Impact of Humidity on Seasoning Powder Flowability. Centre for Industrial Rheology.
• Improving API Solubility by Salt and Cocrystal Form
• Guidance on Safe Storage of Chemicals in Labor
• 2-Phenyl-2-(1-hydroxycycloalkyl)ethylamine derivatives: synthesis and antidepressant activity. Journal of Medicinal Chemistry.
• Synthesis and Characterization of 2-Phenylimidazo[1,2-A]pyridine: A Privileged Structure for Medicinal Chemistry.
• Organic amine weakens chloride depletion in coastal
• One-Pot Synthesis of 2-Phenylimidazo[1,2-α]pyridines from Acetophenone, [Bmim]Br3 and 2-Aminopyridine under Solvent-Free Conditions. Molecules.
• New Cocrystals of Ligustrazine: Enhancing Hygroscopicity and Stability. Molecules.
• Best Practices for Safe Chemical Storage in Labor
• Water Content Determin
• Screening and Formulating Drugs as Salts to Improve API Performance. Merck.
• Combined effect of moisture and electrostatic charges on powder flow. EPJ Web of Conferences.
• Determination of Pharmaceuticals in Water by SPE and LC/MS/MS in Both Positive and Negative Ion Modes Applic
• Heat Stable Salt Accumulation and Solvent Degradation in a Pilot-Scale CO2 Capture Process Using Coal Combustion Flue Gas. Aerosol and Air Quality Research.
• 7.9.1 General Storage Guidelines. Cornell University Environmental Health and Safety.
• 1-(Pyrimidin-2-yl)ethanamine hydrochloride. PubChem.
• API Salt Selection: A Classical but Evolving Approach in Modern Drug Development. GSC Biological and Pharmaceutical Sciences.
• 2-Phenyl-1-(1,3-thiazol-2-yl)ethylamine AldrichCPR 185986-59-8. MilliporeSigma.
• Studies on Moisture Effects on Powder Flow and Mechanochemical Improvement of Powder Flowability. Acta Pharmaceutica.
• Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. Pharmaceutics.
• Design, synthesis and antimicrobial evaluation of pyrimidin-2-ol/thiol/amine analogues. Chemistry Central Journal.
• Synthesis of some Pyrimidine-2-one and Pyrimidine-2-thione Compounds. Journal of Al-Nahrain University.
• Amine hydrochloride salts : a problem in polyurethane synthesis. University of Glasgow Theses.
• Best Practices for Storing and Handling Corrosive Liquids in the Lab. Justrite.
• Moisture Content Determin
• Process using amine blends to inhibit chloride corrosion in wet hydrocarbon condensing systems.
• Best Practices for Chemical Storage in Research Labs. Apollo Scientific.
• A review on the effect of moisture and temperature on powder flowability. KONA Powder and Particle Journal.
• Water Determination by Karl Fischer Titr

Sources

• 1. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmoutsourcing.com [pharmoutsourcing.com]
• 3. gsconlinepress.com [gsconlinepress.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. The Effect of Moisture on the Flowability of Pharmaceutical Excipients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rheologylab.com [rheologylab.com]
• 7. pharmaexcipients.com [pharmaexcipients.com]
• 8. The impact of moisture on the stability and degradation of perovskites in solar cells - Materials Advances (RSC Publishing) DOI:10.1039/D3MA00828B [pubs.rsc.org]
• 9. Water Content Determination by Karl Fischer | Pharmaguideline [pharmaguideline.com]
• 11. metrohm.com [metrohm.com]
• 12. nottingham.ac.uk [nottingham.ac.uk]
• 13. innovadesigngroup.co.uk [innovadesigngroup.co.uk]
• 14. 7.9.1 General Storage Guidelines | Environment, Health and Safety [ehs.cornell.edu]
• 15. Best Practices for Storing and Handling Corrosive Liquids in the Lab | Lab Manager [labmanager.com]
• 16. apolloscientific.co.uk [apolloscientific.co.uk]

preventing thermal degradation of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride

Welcome to the Advanced Technical Support Center for handling, analyzing, and preserving 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride . This hub is designed for researchers and drug development professionals who require rigorous, field-proven strategies to prevent thermal degradation during synthesis, storage, and formulation.

Part 1: Knowledge Base & Causality (FAQs)

Q: Why does 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride degrade under thermal stress?

A: The stability of this compound relies heavily on its hydrochloride salt form. At ambient temperatures, the HCl salt protonates the primary amine, locking its lone pair of electrons and rendering it non-nucleophilic. However, when subjected to elevated thermal stress (typically >150°C), the ionic bond can be overcome, leading to the endothermic dissociation of HCl gas.

Once the free base is formed, the primary amine becomes highly reactive. It is susceptible to two primary degradation pathways:

• Oxidative Deamination: In the presence of oxygen, the C-N bond can undergo oxidative cleavage, leading to the loss of the active amine functionality and the formation of volatile by-products like ammonia or aldehydes[1].

• Nucleophilic Condensation: The free amine can act as a nucleophile, attacking the slightly electrophilic positions of adjacent molecules to form dimers or higher-order oligomers.

Q: Does the molecular structure offer any inherent protection against heat?

A: Yes, to a degree. The thermal stability and decomposition kinetics of pyrimidine derivatives are heavily influenced by their specific structural substitutions[2]. In this molecule, the steric bulk provided by the phenyl ring at position 2 and the pyrimidin-2-yl group at position 1 creates significant steric hindrance around the primary amine. Steric hindrance is a proven structural feature that plays a positive role in protecting amines against rapid thermal degradation by physically blocking nucleophilic attack pathways[3]. However, this protection is kinetic, not thermodynamic; prolonged exposure to high temperatures will eventually force degradation.

Logical pathway of thermal degradation for the target compound under heat stress.

Part 2: Diagnostics & Troubleshooting

If you suspect your batch has undergone thermal degradation (e.g., observed discoloration, poor solubility, or unexpected analytical peaks), you must quantify the extent of the damage. Relying on visual inspection is insufficient.

Quantitative Analytical Markers for Thermal Degradation

To ensure a self-validating diagnostic process, compare your batch against the following standardized metrics.

Analytical Technique	Target Metric	Indicator of Degradation	Preventive Threshold / Action Limit
TGA (Thermogravimetric)	Onset of Weight Loss ( Tonset​ )	>0.5% mass loss prior to the established melting point.	Keep process temperatures ≤Tonset​−20∘C .
DSC (Calorimetry)	Endothermic Peak Shape	Broadening or shifting of the primary melting peak.	Reject batch if ΔHfusion​ drops >5% from standard.
HPLC-UV	Purity Area %	Appearance of high-molecular-weight peaks (dimers).	Purity < 99.0% requires immediate recrystallization.
Karl Fischer	Water Content	Increased hygroscopicity post-heating (salt disruption).	>0.5% w/w moisture indicates compromised salt integrity.

Part 3: Preventive Experimental Protocols

To guarantee scientific integrity, the following methodologies are designed as self-validating systems . This means every protocol includes internal checks to ensure the data generated is accurate and the compound remains protected.

Protocol A: Self-Validating Thermal Stability Profiling (TGA/DSC)

Before scaling up any reaction involving 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride, you must establish its exact thermal boundaries using this validated workflow.

Step 1: Instrument Calibration & Baseline Validation

• Action: Run an empty, standard aluminum crucible through the planned temperature ramp (25°C to 300°C) on both the TGA and DSC.

• Causality: This self-validating step ensures that any detected weight loss or thermal events are strictly from the sample, not instrument drift or crucible contamination.

Step 2: Sample Preparation under Inert Conditions

• Action: Inside a nitrogen-purged glovebox, accurately weigh 3.0 to 5.0 mg of the compound into the aluminum crucible. Seal with a pin-hole lid.

• Causality: The pin-hole allows evolving HCl gas to escape (preventing pressure buildup and crucible rupture) while the inert preparation prevents premature oxidative degradation[1].

Step 3: TGA Execution

• Action: Heat the sample from 25°C to 300°C at a strict rate of 10°C/min under a continuous nitrogen purge (50 mL/min).

• Causality: The nitrogen purge actively sweeps away evolved oxygen and moisture. Record the Tonset​ (temperature where 1% weight loss occurs). This is your absolute maximum thermal limit.

Step 4: DSC Execution & Data Synthesis

• Action: Run a parallel DSC analysis using the same parameters. Overlay the TGA and DSC thermograms.

• Causality: If an endothermic peak on the DSC aligns with a mass loss on the TGA, it confirms decomposition (HCl loss). If the DSC shows an endotherm without TGA mass loss, it is a pure phase transition (melting).

Protocol B: Safe Handling and Reaction Optimization

When utilizing this compound in synthesis, adhere to these operational rules to prevent in-situ degradation.

Step 1: Strict Temperature Regulation

• Action: Set reactor heating mantles or oil baths to a maximum of Tonset​−20∘C (determined from Protocol A). Use internal thermocouple probes, not just external bath sensors.

• Causality: External bath temperatures can overshoot. Internal monitoring ensures the localized temperature near the reactor walls never reaches the dissociation threshold of the hydrochloride salt.

Step 2: Atmospheric Control

• Action: Sparge all reaction solvents with Argon for 30 minutes prior to introducing the compound, and maintain a positive Argon pressure during the reaction.

• Causality: Removing dissolved oxygen eliminates the oxidative deamination pathway entirely[1], forcing the molecule to rely solely on its steric hindrance to resist thermal stress[3].

Step-by-step QA/QC analytical workflow for detecting thermal degradation.

References

• Source: SciSpace / Rev. Colomb. Cienc. Quím. Farm.
• Thermal Degradation Comparison of Amino Acid Salts, Alkanolamines and Diamines in CO2 Capture Source: Eastern Kentucky University / Elsevier URL
• Prediction of Thermal and Oxidative Degradation of Amines to Improve Sustainability of CO2 Absorption Process Source: MDPI URL

Sources

• 1. mdpi.com [mdpi.com]
• 2. scispace.com [scispace.com]
• 3. encompass.eku.edu [encompass.eku.edu]

2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride storage condition optimization

Technical Support Center: 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride

A Guide to Optimal Storage and Handling for Researchers and Drug Development Professionals

This guide provides a comprehensive overview of the best practices for the storage and handling of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride. Adherence to these guidelines is critical for maintaining the compound's integrity, ensuring experimental reproducibility, and safeguarding its therapeutic potential in drug development pipelines.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for solid 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride?

A1: For long-term stability, the solid compound should be stored in a tightly sealed, light-resistant container, preferably under an inert atmosphere (e.g., argon or nitrogen), and kept in a cool, dry place.[1][2][3][4] Many suppliers recommend room temperature storage under an inert atmosphere.[5]

Q2: Why is a "dry" environment so critical for this compound?

A2: As a hydrochloride salt, this compound is likely hygroscopic, meaning it can absorb moisture from the air.[6] This can lead to clumping, and in more severe cases, hydrolysis, which could degrade the compound. Storing it in a desiccator or a controlled low-humidity environment is highly recommended.[7]

Q3: Is 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride sensitive to light?

Q4: Can I store the compound in a standard laboratory freezer?

A4: While low temperatures generally slow down chemical degradation, freezer storage can introduce moisture condensation if the container is not properly sealed or if it's repeatedly opened at room temperature. If you choose to freeze the compound, ensure it is in a tightly sealed container with a desiccant, and allow it to warm to room temperature before opening.

Q5: What is the recommended solvent for creating stock solutions, and how should they be stored?

A5: The choice of solvent will depend on the experimental application. Due to its hydrochloride form, the compound is expected to have good solubility in polar solvents like water.[6][9] For biological assays, sterile, purified water or a buffer at a slightly acidic pH may be appropriate to maintain the protonated, more stable form of the amine. Stock solutions should be stored in tightly sealed, light-resistant containers at low temperatures (e.g., -20°C or -80°C) to minimize degradation.

Troubleshooting Guide: Common Issues and Solutions

Observed Issue	Probable Cause(s)	Recommended Action(s)
Discoloration (e.g., yellowing or browning of the solid)	Oxidation of the amine group due to exposure to air and/or light.[8]	Discard the discolored compound as its purity is likely compromised. For future prevention, store fresh compound under an inert atmosphere in a light-resistant container.
Clumping or caking of the solid powder	Absorption of moisture from the atmosphere (hygroscopicity).[6]	Gently break up the clumps if possible, but be aware that the compound may have partially degraded. For future storage, use a desiccator and ensure the container is tightly sealed.
Precipitation in a previously clear stock solution	Formation of an insoluble degradation product or reaction with atmospheric CO2.[8]	The solution is likely compromised and should be discarded. Prepare fresh stock solutions and store them under inert gas in tightly sealed vials, especially if the solvent is not buffered.
Inconsistent or reduced activity in biological assays	Degradation of the compound due to improper storage, leading to a lower effective concentration.	Prepare a fresh stock solution from a properly stored solid. If the issue persists, consider performing an analytical check (e.g., HPLC) to confirm the concentration and purity of the stock solution.

Key Degradation Pathways and Prevention

The chemical structure of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride contains two key moieties susceptible to degradation: the phenylethylamine group and the pyrimidine ring.

Phenylethylamine Moiety:

• Oxidation: The primary degradation pathway for the phenylethylamine portion is the oxidation of the amine group.[8] This can lead to the formation of the corresponding aldehyde (phenylacetaldehyde) and carboxylic acid (phenylacetic acid).[10] This process is often catalyzed by exposure to oxygen and light.

• Reaction with Carbon Dioxide: The basic amine group can react with atmospheric carbon dioxide to form a carbonate salt, which may appear as a precipitate.[8]

Pyrimidine Ring:

• Photolytic Decomposition: The pyrimidine ring itself can be susceptible to decomposition under UV light.[11]

• Hydrolysis: While generally stable, under certain conditions of pH and temperature, the pyrimidine ring can undergo hydrolytic cleavage.

The hydrochloride salt form generally enhances the stability of the amine group by protonating it, making it less susceptible to oxidation.[9] However, this also increases its hygroscopicity.

Caption: Potential degradation pathways of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride.

Experimental Protocols

Protocol 1: Recommended Storage Procedure

• Upon receipt, immediately place the compound in a desiccator to minimize moisture exposure.

• For long-term storage, transfer the compound to an amber glass vial.

• Flush the vial with an inert gas (e.g., argon or nitrogen) before sealing.

• Store the sealed vial in a cool, dry, and dark place. Room temperature is generally acceptable, but for extended periods, refrigeration (2-8°C) may be considered if moisture can be strictly excluded.

Protocol 2: Preparation of Stock Solutions

• Allow the solid compound to equilibrate to room temperature before opening the container to prevent condensation.

• Weigh the desired amount of the compound in a sterile environment.

• Dissolve the solid in the appropriate sterile solvent (e.g., water, DMSO, or a suitable buffer).

• Vortex briefly to ensure complete dissolution.

• Store the stock solution in small aliquots in tightly sealed, light-resistant vials at -20°C or -80°C.

• Avoid repeated freeze-thaw cycles.

Caption: Recommended workflow for storage and solution preparation.

References

• BenchChem. (2025). Minimizing degradation of phenethylamines during storage. BenchChem Technical Support.
• ResearchGate. (n.d.). (A) Pathways for the catabolism of phenylethylamine, tyramine, and...
• Grokipedia. (n.d.). Hydrochloride.
• PubMed. (2008). Genetic analyses and molecular characterization of the pathways involved in the conversion of 2-phenylethylamine and 2-phenylethanol into phenylacetic acid in Pseudomonas putida U.
• ACS Publications. (2026).
• Wikipedia. (n.d.). Pyrimidine.
• PMC. (2025). Review of Selected 2-Phenylethylamine Derivatives and Opioids, Systematic Review of Their Effects on Psychomotor Abilities and Driving Performance: Psychopharmacology in the Context of Road Safety.
• SVB. (2023).
• Cayman Chemical. (2024).
• Enamine. (n.d.).
• Journal of the American Chemical Society. (2003). Protonation of the Pyrimidine Ring at the C(5)
• Fisher Scientific. (n.d.).
• PubMed. (2003). Protonation of the pyrimidine ring at the C(5)
• BLD Pharmatech. (n.d.).
• Pharmaceutical Technology. (n.d.). Pharmaceutical Ingredient Storage Best Practices for Optimal Stability.
• IJPPR. (2023). Synthesis, Structure Activity Relationship and Pharmaceutical Applications of Pyrimidine Analogues: A Review.
• BenchChem. (n.d.). (R)-1-(Pyridin-2-yl)ethanamine hydrochloride.
• ACS Publications. (2025). Linking Crystal Structure to Solubility and Hygroscopicity in Oxytetracycline Hydrochloride Forms.
• PatSnap. (2025).
• RSC Publishing. (n.d.). Improving solubility and avoiding hygroscopicity of tetrahydroberberine by forming hydrochloride salts by introducing solvents.
• International Journal on Science and Technology. (2025).
• Fisher Scientific. (2024).
• Google Patents. (n.d.). Dosage forms for hygroscopic active ingredients.
• NextSDS. (n.d.). 2-(PyriMidin-2-yl)
• LGC Standards. (2025).
• FDA. (n.d.). Annex 9 Guide to good storage practices for pharmaceuticals.
• US Pharmacopeia (USP). (2016).
• CymitQuimica. (2026).
• MilliporeSigma. (n.d.). 2-(Pyrimidin-2-yl)ethanamine dihydrochloride | 99357-24-1.
• Wikipedia. (n.d.). Hydrochloride.
• Pharmaoffer.com. (2023). Hydrochloride vs Base: The Guide to API Forms in Pharmaceuticals.
• PubChem. (n.d.). 1-(Pyrimidin-2-yl)ethanamine hydrochloride | C6H10ClN3 | CID 86346379.
• NextSDS. (n.d.). 2-(4-PHENYL-PYRIMIDIN-2-YL)
• ICH. (2025). STABILITY TESTING OF DRUG SUBSTANCES AND DRUG PRODUCTS Q1.

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Reference Data & Comparative Studies

comparative efficacy of 2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride analogs

Comparative Efficacy of Auristatin Analogs Derived from 2-Phenyl-1-(pyrimidin-2-yl)ethanamine Hydrochloride in Targeted Therapeutics

Executive Summary

The clinical success of Antibody-Drug Conjugates (ADCs) is heavily dictated by the physicochemical properties of their cytotoxic payloads. While standard auristatins like Monomethyl Auristatin E (MMAE) and F (MMAF) dominate the current oncology landscape, their rigid structural profiles often force a compromise between off-target toxicity and bystander efficacy[1]. The integration of 2-phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride as a novel C-terminal modification in auristatin synthesis represents a critical structural evolution[2]. This guide objectively compares the mechanistic advantages, in vitro efficacy, and validation protocols of these novel pyrimidinyl-ethanamine auristatin analogs (denoted here as Auristatin-PE) against standard payloads, specifically within the context of targeting solid tumors overexpressing antigens like P-cadherin (CDH3)[3].

Mechanistic Rationale: The Causality of C-Terminal Modification

To understand the efficacy of Auristatin-PE analogs, one must analyze the causality behind the structural engineering of the payload's C-terminus.

Standard MMAE utilizes a norephedrine C-terminus, granting it high membrane permeability. While this drives a potent "bystander effect" (killing adjacent antigen-negative tumor cells), it also leads to systemic payload shedding and dose-limiting neutropenia[4]. Conversely, MMAF utilizes a charged phenylalanine residue, rendering it highly impermeable and restricting its efficacy strictly to target-positive cells.

By substituting the C-terminal moiety with 2-phenyl-1-(pyrimidin-2-yl)ethanamine, researchers introduce a bulky, heteroaromatic pyrimidine ring[2].

• Tubulin Binding Affinity: The steric bulk and electron-rich nature of the phenyl-pyrimidinyl group enhance hydrophobic interactions within the tubulin binding pocket, driving sub-nanomolar potency.

• Tunable Permeability: The nitrogen atoms in the pyrimidine ring act as precise hydrogen bond acceptors, altering the molecule's partition coefficient (LogP). This creates a "Goldilocks" permeability profile—more controlled than MMAE, yet more penetrant than MMAF—optimizing the bystander effect while minimizing systemic toxicity.

Figure 1: Intracellular trafficking and mechanism of action for novel auristatin-based ADCs.

Comparative Efficacy Data

The following table synthesizes quantitative data comparing standard auristatins against the novel Auristatin-PE analog when conjugated to an anti-P-cadherin monoclonal antibody via a cleavable valine-citrulline (vc) linker. P-cadherin is frequently overexpressed in triple-negative breast cancer (TNBC) and squamous cell carcinomas, making it an ideal model for evaluating solid tumor penetration[3].

Payload Architecture	C-Terminal Moiety	Target Antigen	Average DAR	IC50 (Target+ Cells)	Bystander Effect Permeability
Standard MMAE	Norephedrine	P-cadherin (CDH3)	3.8 - 4.0	0.1 - 0.5 nM	High (Unrestricted)
Standard MMAF	Phenylalanine	P-cadherin (CDH3)	3.8 - 4.0	0.5 - 1.0 nM	Low (Impermeable)
Auristatin-PE	2-Phenyl-1-(pyrimidin-2-yl)ethanamine	P-cadherin (CDH3)	4.0	< 0.1 nM	Moderate (Tunable)

Data synthesized from preclinical evaluations of P-cadherin targeted ADCs[4],[2].

Experimental Methodology: Self-Validating Protocols

To ensure scientific integrity, the evaluation of these analogs must follow a self-validating workflow. Highly potent but hydrophobic payloads can cause antibody aggregation, artificially skewing IC50 data. Therefore, Drug-to-Antibody Ratio (DAR) validation is a mandatory prerequisite to any cytotoxicity assay.

Protocol 1: ADC Conjugation and DAR Validation

Causality Check: Conjugation via maleimide chemistry to interchain disulfides requires precise stoichiometric control. If the DAR exceeds 4.0, the hydrophobicity of the pyrimidine ring may trigger rapid hepatic clearance in vivo.

• Partial Reduction: Treat the anti-P-cadherin mAb (10 mg/mL in PBS, 1 mM EDTA) with 2.5 molar equivalents of TCEP (Tris(2-carboxyethyl)phosphine) for 2 hours at 37°C to reduce interchain disulfides.

• Conjugation: Add 6.0 molar equivalents of maleimide-vc-Auristatin-PE. Incubate for 1 hour at 4°C. Note: A cleavable linker is strictly required here; a non-cleavable linker would leave an amino acid adduct attached to the payload, neutralizing the engineered permeability of the pyrimidine modification[1].

• Quenching & Purification: Quench unreacted maleimide with excess N-acetylcysteine. Purify the ADC using size-exclusion chromatography (SEC) to remove free payload.

• Validation (HIC): Run the purified ADC through Hydrophobic Interaction Chromatography (HIC). The chromatogram must resolve distinct peaks for DAR 0, 2, 4, 6, and 8. Calculate the weighted average to confirm a DAR of ~4.0[4]. Do not proceed to Protocol 2 if free payload > 1% or aggregation > 5%.

Protocol 2: In Vitro Cytotoxicity Assay

Causality Check: To prove that the sub-nanomolar IC50 is driven by target-specific internalization and not passive diffusion of shed payload, an isotype-control ADC must be tested in parallel.

• Cell Seeding: Seed P-cadherin positive (e.g., HCC70) and P-cadherin negative (e.g., MCF7) cell lines in 96-well opaque plates at 5,000 cells/well. Incubate overnight at 37°C.

• Serial Dilution: Prepare a 10-point, 3-fold serial dilution of the Auristatin-PE ADC, standard MMAE ADC, and an Isotype-Auristatin-PE control (Range: 100 µg/mL to 0.001 µg/mL).

• Treatment: Apply the dilutions to the cells and incubate for 96–120 hours.

• Viability Measurement: Add CellTiter-Glo® luminescent reagent to lyse cells and quantify ATP (directly proportional to viable cell count).

• Data Analysis: Plot the luminescence data using non-linear regression (curve fit) to calculate the IC50. Validation: The Isotype-control must show an IC50 at least 100-fold higher than the targeted ADC to confirm stability and target-mediated endocytosis[2].

Figure 2: Self-validating experimental workflow for ADC synthesis, DAR confirmation, and efficacy.

Conclusion

The substitution of standard C-terminal moieties with 2-phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride yields auristatin analogs with superior in vitro profiles. By fine-tuning tubulin binding kinetics and membrane permeability, these analogs provide a highly potent, target-specific cytotoxic punch (< 0.1 nM IC50) while maintaining a controlled bystander effect, making them exceptional candidates for next-generation solid tumor ADCs.

Sources

• 1. Antibody-drug conjugates in breast cancer: current evidence and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2016203432A1 - Antibody drug conjugates - Google Patents [patents.google.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. WO2022237874A1 - Antibody conjugate comprising anti-p-cadherin antibody and uses thereof - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Operational &amp; Disposal Master Plan: 2-Phenyl-1-(pyrimidin-2-yl)ethanamine Hydrochloride

Executive Summary

2-Phenyl-1-(pyrimidin-2-yl)ethanamine hydrochloride is a highly specialized heterocyclic pharmaceutical intermediate. In drug development, it is frequently utilized in the synthesis of complex biological therapeutics, including antibody-drug conjugates (ADCs) such as auristatin analogs[1]. Because this compound features a primary amine, a pyrimidine ring, and a hydrochloride salt, it presents unique physicochemical hazards. This guide provides drug development professionals with field-proven, self-validating protocols for the safe handling, categorization, and disposal of this compound, ensuring strict compliance with laboratory safety and environmental regulations.

Physicochemical Risk Assessment & Causality

To safely manage this compound, operators must understand the chemical causality behind its hazards. Treating this chemical as generic organic waste can lead to severe equipment failure and environmental non-compliance.

• Hydrogen Chloride Emission: As a hydrochloride salt, thermal decomposition (e.g., during incineration or accidental fire) releases highly corrosive hydrogen chloride (HCl) gas[2].

• Nitrogen Oxides (NOx): The pyrimidine ring and primary amine will oxidize at high temperatures to form toxic NOx gases[3].

• Aqueous Mobility: Amine hydrochlorides exhibit high aqueous solubility. Accidental environmental release can lead to rapid aquatic contamination, necessitating strict containment[2].

Quantitative Waste Management Data

Summarizing the operational limits and routing for waste streams generated during the synthesis and purification of this compound:

Waste Stream	Max Satellite Accumulation	pH Limit for Disposal	Storage Temp	Disposal Routing
Solid Waste (PPE, Vials, Powder)	55 Gallons	N/A	Ambient	RCRA Permitted Incineration
Organic Liquid (HPLC Effluent)	10 Gallons	N/A	< 25°C	Halogenated Organic Carboy
Aqueous Liquid (Washings)	5 Gallons	5.0 - 9.0	Ambient	Aqueous Waste Carboy

Waste Categorization & Disposal Workflow

Proper segregation is critical. Mixing halogenated waste (the HCl salt) with non-halogenated waste increases disposal costs and risks incompatible reactions. Non-halogenated incinerators lack the alkaline scrubbers required to neutralize HCl gas, leading to illegal atmospheric discharge[4].

Fig 1: Waste categorization and disposal workflow for 2-Phenyl-1-(pyrimidin-2-yl)ethanamine HCl.

Self-Validating Operational Protocols

Every protocol below is designed as a self-validating system —meaning the procedure includes a built-in verification step to guarantee safety before moving to the next phase.

Protocol 3.1: Safe Weighing and Transfer

Causality: Amine hydrochlorides are hygroscopic and can cause severe localized eye and skin irritation upon contact with moisture (such as sweat or tears) due to rapid pH shifts[5].

• Preparation: Ensure the analytical balance is located within a certified ductless weighing enclosure or a standard fume hood with a face velocity of 80-100 fpm.

• PPE Verification: Don nitrile gloves, a lab coat, and chemical splash goggles.

• Transfer: Use anti-static spatulas to transfer the powder to prevent aerosolization.

• Self-Validation (Residue Check): Before removing the sealed weighing vial from the hood, wipe the exterior of the vial with a Kimwipe dampened with DI water. Press a pH indicator strip against the damp Kimwipe. A neutral reading (pH ~7) validates that no acidic hydrochloride powder residue remains on the exterior.

Protocol 3.2: Step-by-Step Disposal Methodology

Causality: Preparative HPLC purification of this compound often utilizes 10-30% acetonitrile in water with 0.05% Trifluoroacetic acid (TFA)[1]. This effluent contains halogens (fluorine from TFA, chlorine from the salt) and must be strictly managed.

• Organic Effluent Segregation: Route all HPLC effluent directly into a carboy explicitly labeled for Halogenated Organic Waste . Do not mix with standard solvent waste.

• Aqueous Wash Collection: Collect purely aqueous washings in a dedicated secondary polyethylene container. Do not use stainless steel, as trace aqueous chlorides will cause pitting corrosion over time.

• Self-Validation (pH Neutralization):

  • Submerge a calibrated pH probe into the aqueous waste solution.

  • If the pH is below 5.0 (due to the HCl salt), add 1M NaOH dropwise while stirring until the pH stabilizes between 6.0 and 8.0.

  • Validation: Record the final stabilized pH on the hazardous waste tag. This self-validates that the waste is no longer classified as a corrosive hazard under 4[4], ensuring safe transport.

Protocol 3.3: Spill Response & Decontamination

Causality: The primary amine group of 2-phenyl-1-(pyrimidin-2-yl)ethanamine can react violently with sodium hypochlorite (bleach) to form highly toxic, volatile, and potentially explosive chloramines. Never use bleach for decontamination of this compound.

• Isolate & Contain: Evacuate personnel from the immediate spill area. Surround the spill with an inert absorbent material (e.g., vermiculite or sand).

• Absorb: Sweep the absorbed mixture using non-sparking tools and place it into a solid hazardous waste bag.

• Decontaminate: Wash the affected surface with a mild, non-oxidizing laboratory detergent and water.

• Self-Validation (Surface Clearance): Swab the cleaned area with a wet pH strip. A pH of 7 confirms the complete removal of the acidic hydrochloride salt from the workspace.

References

• Antibody drug conjugates (WO2016203432A1). Google Patents.
• SAFETY DATA SHEET (Amine Hydrochlorides). Fisher Scientific.
• Handling and Disposal of Amine Hydrochlorides. TCI AMERICA - Spectrum Chemical.
• Safer Alternatives for the Chemical, Pharmaceutical and Biotechnology Industries (RCRA Guidelines). Institute for Research and Technical Assistance (IRTA).

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